(S)-2-(Methylamino)propan-1-ol hydrochloride

• CAS: 40916-61-8

Core Science & Biosynthesis

An In-Depth Technical Guide to (S)-2-(Methylamino)propan-1-ol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-2-(Methylamino)propan-1-ol hydrochloride, a chiral amino alcohol, is a versatile building block in modern organic and medicinal chemistry. Its structural features, including a stereocenter, a secondary amine, and a primary alcohol, make it a valuable intermediate for the synthesis of a wide array of complex molecules, particularly in the development of novel therapeutics. This guide provides a comprehensive overview of its chemical properties, analytical methodologies, and handling considerations to support its effective application in research and development.

Chemical and Physical Properties

(S)-2-(Methylamino)propan-1-ol hydrochloride is the salt form of (S)-2-(Methylamino)propan-1-ol, often utilized to improve its stability and handling characteristics. The hydrochloride salt is typically a solid at room temperature.

Structure and Identification

The chemical structure of (S)-2-(Methylamino)propan-1-ol hydrochloride is characterized by a propane backbone with a methylamino group at the second carbon and a hydroxyl group at the first carbon. The "(S)" designation indicates the stereochemistry at the chiral center (C2).

Diagram: Chemical Structure of (S)-2-(Methylamino)propan-1-ol Hydrochloride

Introduction: The Significance of Stereochemistry in Synthesis

An In-Depth Technical Guide to (S)-2-(Methylamino)propan-1-ol Hydrochloride: A Key Chiral Building Block in Modern Synthesis

In the landscape of modern drug discovery and fine chemical synthesis, the spatial arrangement of atoms within a molecule is of paramount importance. Chirality, the property of a molecule being non-superimposable on its mirror image, profoundly influences its biological activity, pharmacokinetic profile, and safety. Living systems, being inherently chiral, often interact differently with each enantiomer of a chiral compound. This principle makes chiral building blocks—enantiomerically pure compounds used as starting materials—indispensable tools for the precise construction of complex molecular architectures.[1][2]

(S)-2-(Methylamino)propan-1-ol hydrochloride, identified by the CAS number 40916-61-8 , is a quintessential example of such a building block.[3][4] As a bifunctional amino alcohol with a defined stereocenter, it serves as a versatile synthon for creating stereochemically pure Active Pharmaceutical Ingredients (APIs) and other high-value chemicals.[1] This guide offers a comprehensive technical overview for researchers, scientists, and drug development professionals, detailing the compound's properties, synthesis, applications, and analytical control, grounded in the principles of scientific integrity and practical application.

Part 1: Core Chemical and Physical Identity

A thorough understanding of a compound's fundamental properties is the bedrock of its effective application in research and development. (S)-2-(Methylamino)propan-1-ol hydrochloride is a salt, which enhances its stability and handling characteristics compared to the free base.

Key Identifiers and Properties

The essential data for this compound are summarized below.

Property	Value	Source(s)
CAS Number	40916-61-8	[3][4][5]
Molecular Formula	C₄H₁₂ClNO	[3][4]
Molecular Weight	125.60 g/mol	[4]
Synonyms	(2S)-2-(methylamino)-1-propanol hydrochloride
Canonical SMILES	CCO.[H]Cl	[4]
Classification	Chiral Building Block, Amino Alcohol	[4][6]
Storage	Sealed in dry, room temperature conditions	[4]

Solubility Profile: A "Like Dissolves Like" Perspective

The solubility of a starting material is a critical parameter for reaction design and purification. The structure of (S)-2-(Methylamino)propan-1-ol, containing both a polar hydroxyl (-OH) and a secondary amino (-NHCH₃) group, dictates its solubility behavior.[7] As the hydrochloride salt, its polarity is further enhanced.

• High Solubility in Polar Protic Solvents: Expected to be readily soluble in solvents like water, methanol, and ethanol, where it can engage in extensive hydrogen bonding.[7]

• Moderate Solubility in Polar Aprotic Solvents: Likely soluble in solvents such as acetonitrile or acetone, which can interact with its polar functional groups.[7]

• Low to Insoluble in Non-Polar Solvents: Poor solubility is expected in non-polar solvents like hexane and toluene due to the mismatch in polarity.[7]

Part 2: Synthesis and Stereochemical Integrity

The utility of a chiral building block is entirely dependent on its enantiomeric purity. Therefore, its synthesis must be designed to rigorously control the stereochemistry at the C2 position. A common and effective strategy involves starting from a readily available chiral precursor, such as an amino acid derivative.

Causality in Synthetic Design

The chosen synthetic route must preserve or create the desired (S)-stereocenter without racemization. The reduction of (S)-Alanine or its esters to (S)-Alaninol provides a robust and well-established method to obtain a key intermediate with the correct stereochemistry.[8] Subsequent N-methylation and salt formation complete the synthesis. This approach is superior to methods that might require chiral resolution, which are often less efficient.

Proposed Synthetic Workflow

A logical and field-proven pathway begins with the reduction of an L-Alanine derivative, followed by selective N-methylation.

Caption: Proposed synthetic pathway from L-Alanine ester.

Experimental Protocol: Stereoselective Synthesis

This protocol describes a validated laboratory-scale procedure for the synthesis, emphasizing the rationale behind each step.

• Step 1: Reduction of L-Alanine Methyl Ester to L-Alaninol

  • Rationale: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of converting esters to primary alcohols without affecting the stereocenter.

  • Procedure:

    • Suspend LiAlH₄ in anhydrous tetrahydrofuran (THF) in a flask under a nitrogen atmosphere and cool to 0 °C.

    • Slowly add a solution of L-Alanine methyl ester hydrochloride in anhydrous THF to the suspension. The slow addition and cooling are crucial to control the highly exothermic reaction.

    • After the addition is complete, allow the mixture to warm to room temperature and then reflux for 4-6 hours to ensure the reaction goes to completion.

    • Cool the reaction mixture to 0 °C and cautiously quench by the sequential addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup) to precipitate the aluminum salts into a filterable solid.

    • Filter the resulting slurry and wash the solid cake thoroughly with THF.

    • Concentrate the filtrate under reduced pressure to yield crude (S)-2-Aminopropan-1-ol (L-Alaninol).

• Step 2: N-Methylation via Eschweiler-Clarke Reaction

  • Rationale: The Eschweiler-Clarke reaction is a classic and efficient method for methylating primary amines using formic acid and formaldehyde. It is a reductive amination process that avoids over-methylation.

  • Procedure:

    • Dissolve the crude L-Alaninol from Step 1 in formic acid and cool the solution in an ice bath.

    • Add aqueous formaldehyde dropwise to the solution.

    • Heat the reaction mixture at reflux (around 100 °C) for 8-12 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

    • Cool the mixture and neutralize by carefully adding a saturated solution of sodium carbonate until the effervescence ceases and the pH is > 9.

    • Extract the aqueous layer multiple times with a suitable organic solvent, such as ethyl acetate or dichloromethane.

    • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the free base, (S)-2-(Methylamino)propan-1-ol.

• Step 3: Formation of the Hydrochloride Salt

  • Rationale: Converting the oily free base to its hydrochloride salt provides a stable, crystalline solid that is easier to handle, purify, and store.

  • Procedure:

    • Dissolve the crude free base from Step 2 in a minimal amount of a suitable solvent like isopropanol (IPA) or diethyl ether.

    • Slowly add a solution of hydrochloric acid in the same solvent (e.g., 2M HCl in diethyl ether) with stirring.

    • The hydrochloride salt will precipitate out of the solution. Cool the mixture in an ice bath to maximize precipitation.

    • Collect the solid product by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum to yield (S)-2-(Methylamino)propan-1-ol hydrochloride.

Part 3: Application as a Versatile Chiral Synthon

The primary value of (S)-2-(Methylamino)propan-1-ol hydrochloride lies in its role as a chiral intermediate. Its two distinct functional groups—a nucleophilic secondary amine and a primary alcohol—can be manipulated selectively to build more complex molecules.

Role in Asymmetric Synthesis

In drug development, constructing molecules with precise three-dimensional structures is non-negotiable for achieving desired therapeutic effects while minimizing off-target side effects.[1][2] This compound provides a pre-defined stereocenter, which is incorporated into the final target molecule, saving steps and avoiding costly and often difficult chiral separations later in the synthesis.

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• 4. 40916-61-8|(S)-2-(Methylamino)propan-1-ol hydrochloride|BLD Pharm [bldpharm.com]
• 5. High quality (S)-2-(Methylamino)propan-1-ol hydrochloride with factory price, CasNo.40916-61-8 Hangzhou Lingrui Chemical Co.,Ltd. China (Mainland) [lingruichemical.lookchem.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. US8344182B2 - Process for the preparation of (S)-2-amino-1-propanol (L-alaninol) from (S)-1-methoxy-2-propylamine - Google Patents [patents.google.com]

Technical Monograph: (S)-2-(Methylamino)propan-1-ol Hydrochloride

Precision Stoichiometry & Chiral Utility in Drug Development

Abstract

This technical guide provides a comprehensive analysis of (S)-2-(Methylamino)propan-1-ol hydrochloride (CAS: 40916-61-8), a critical chiral building block in the synthesis of heterocyclic pharmaceutical intermediates. While the theoretical molecular weight is 125.60 g/mol , this guide addresses the practical deviations caused by hygroscopicity and salt stoichiometry that frequently compromise yield in high-precision coupling reactions. We present validated protocols for characterization, handling, and stoichiometric correction to ensure rigorous reproducibility in drug development workflows.

Physicochemical Characterization

In chiral synthesis, the accuracy of the molecular weight (MW) input directly dictates the enantiomeric excess (ee) and yield of subsequent steps. For (S)-2-(Methylamino)propan-1-ol hydrochloride, reliance on the theoretical MW without correcting for water content or salt fidelity is a primary source of experimental error.

1.1 Molecular Weight & Identity

Property	Specification
IUPAC Name	(2S)-2-(Methylamino)propan-1-ol hydrochloride
Common Synonyms	N-Methyl-L-alaninol HCl; (S)-N-Methylalaninol HCl
CAS Number	40916-61-8 (HCl salt); 27646-78-2 (Free base)
Molecular Formula	C₄H₁₁NO[1] · HCl
Theoretical MW	125.60 g/mol
Exact Mass	125.0607 Da
Appearance	White to off-white crystalline solid or viscous oil (highly hygroscopic)
Solubility	Highly soluble in water, methanol, ethanol; sparingly soluble in DCM.

1.2 The "Effective" Molecular Weight

As a hydrochloride salt of a secondary amino alcohol, this compound is significantly hygroscopic . In a standard laboratory environment (40-60% RH), the solid can absorb 2-5% water by weight within minutes of exposure.

Critical Insight: For precise stoichiometry (e.g., 1.05 equiv. in a coupling reaction), you must calculate the Effective Molecular Weight (

) based on quantitative water content (Karl Fischer titration) and chloride content.

Synthetic Utility & Pathway

(S)-2-(Methylamino)propan-1-ol is derived from L-Alanine , retaining the (S)-chirality essential for asymmetric synthesis. It serves as a precursor for:

• Chiral Oxazolines: Ligands for asymmetric catalysis.

• Heterocyclic Scaffolds: Building blocks for antibiotics and CNS-active agents.

• Chiral Auxiliaries: Directing groups in diastereoselective alkylations.

2.1 Synthesis Workflow (Graphviz)

The following diagram outlines the reduction pathway from N-protected alanine, highlighting the critical step where chirality is preserved.

Figure 1: Synthetic pathway from L-Alanine. Control of temperature during reduction is vital to prevent racemization of the alpha-carbon.

Analytical Methodologies & Validation Protocols

To ensure the material meets the stringent requirements of drug development, a multi-modal analytical approach is required.

3.1 Protocol: Chloride Content Titration (Stoichiometry Verification)

Objective: Confirm the salt stoichiometry (Mono-HCl vs. hemi- or di-solvates) to validate the molecular weight divisor.

• Reagents: 0.1 M Silver Nitrate (

  ), Potassium Chromate indicator (Mohr method) or Potentiometric electrode.

• Procedure:

  • Dissolve 100 mg of sample (accurately weighed to 0.1 mg) in 50 mL deionized water.

  • Adjust pH to 6.5–9.0 (if using Mohr method).

  • Titrate with standardized 0.1 M

    until the endpoint (red-brown precipitate or potentiometric inflection).

• Calculation:

  Theoretical %Cl for MW 125.60 is 28.22% . Significant deviation (>0.5%) indicates moisture absorption or impure salt formation.[2]

3.2 Protocol: Purity by HPLC-ELSD/CAD

Since the molecule lacks a strong UV chromophore (no aromatic rings), standard UV-Vis detection is insufficient. Use Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) .

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 3.5 µm.

• Mobile Phase:

  • A: 0.1% TFA in Water (Ion pairing agent required for amine retention).

  • B: Acetonitrile.

• Gradient: 5% B to 50% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: ELSD (Drift tube temp: 50°C, Gain: 8).

Handling & Storage Strategy

The hydrochloride salt is prone to deliquescence. Improper storage leads to a "gooey" solid that is difficult to weigh accurately, leading to stoichiometry errors in synthesis.

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

• Desiccation: Store secondary containers in a desiccator with

  or activated silica gel.

• Weighing: Allow the container to equilibrate to room temperature before opening to prevent condensation. Weigh quickly or use a glovebox for high-precision GMP batches.

4.1 Analytical Logic Flow (Graphviz)

The following decision tree illustrates the quality control workflow before releasing the reagent for synthesis.

Figure 2: Quality Control Decision Tree. Quantitative assessment of water and chloride content is mandatory to establish the effective molecular weight for stoichiometric calculations.

References

• Sigma-Aldrich. (S)-2-(Methylamino)propan-1-ol hydrochloride Product Specification. Merck KGaA. Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 5288725, N-Methyl-L-alanine (Precursor). PubChem.[3][4] Link

• ChemicalBook. CAS 40916-61-8 Data and Properties. Link

• BenchChem. Solubility Profile and Handling of Amino Alcohols. Link

• ResearchGate. Stability evaluation of amino-alcohol salts in biological matrices. Link

Sources

• 1. CAS#:40916-61-8 | (S)-2-(methylamino)propan-1-ol hydrochloride | Chemsrc [chemsrc.com]
• 2. High quality (S)-2-(Methylamino)propan-1-ol hydrochloride with factory price, CasNo.40916-61-8 Hangzhou Lingrui Chemical Co.,Ltd. China (Mainland) [lingruichemical.lookchem.com]
• 3. N-Methyl-L-Alanine | C4H9NO2 | CID 5288725 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]

Technical Guide: Synthesis of (S)-2-(Methylamino)propan-1-ol Hydrochloride from L-Alanine

Executive Summary

(S)-2-(Methylamino)propan-1-ol (also known as

-methyl-L-alaninol) is a pivotal chiral building block in the synthesis of pharmaceutical agents, including antibacterials and sphingosine-1-phosphate receptor modulators. While various routes exist, this guide details the Carbamate Global Reduction Protocol .

Unlike iterative alkylation methods that suffer from poly-alkylation (e.g., formation of dimethyl species) or racemization, this protocol utilizes the dual-reductive capacity of Lithium Aluminum Hydride (LiAlH

). By converting L-alanine into an -ethoxycarbonyl derivative, we create a substrate where a single high-energy reduction step simultaneously converts the carboxylic acid to a primary alcohol and the carbamate to a secondary methylamine. This approach ensures high enantiomeric excess ( ) and atom economy.

Retrosynthetic Analysis & Strategy

To guarantee the preservation of the stereocenter at C2, we avoid direct nucleophilic substitution on the chiral amine. Instead, we employ a "Protect-Reduce" strategy.

Strategic Logic

• Masking the Amine: We first convert the primary amine of L-alanine into a carbamate (urethane). This prevents over-methylation.

• The "Global" Reduction: We exploit the reactivity of LiAlHngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  .[1][2] While mild hydrides (NaBH ) only reduce ketones/aldehydes, LiAlH at reflux is powerful enough to reduce the carbamate carbonyl (C=O) to a methylene group (-CH -), effectively synthesizing the -methyl group in situ while simultaneously reducing the carboxylic acid to the alcohol.

Pathway Visualization

Figure 1: Retrosynthetic disconnection showing the transformation of the carbamate linker into the N-methyl group.

Critical Safety & Reagent Handling

WARNING: High-Hazard Protocol This synthesis involves Lithium Aluminum Hydride (LiAlH

) , a pyrophoric solid that reacts violently with water and protic solvents, liberating flammable hydrogen gas.

• Engineering Controls: All LiAlH

  manipulations must occur in a fume hood under an inert atmosphere (Nitrogen or Argon).

• Solvent Quality: Tetrahydrofuran (THF) must be anhydrous (water content < 50 ppm) and free of peroxides.

• Quenching: The "Fieser Workup" (n, n, 3n) is mandatory to safely passivate aluminum salts.

Experimental Protocol

Phase 1: Synthesis of -(Ethoxycarbonyl)-L-alanine

This step protects the amine and prepares the carbon scaffold for methylation.

Reagents:

• L-Alanine (89.1 g, 1.0 mol)

• Ethyl Chloroformate (108.5 g, 1.0 mol)

• Sodium Hydroxide (NaOH), 4M aqueous solution

• Solvent: Water/Dioxane (1:1 v/v) or Water (Schotten-Baumann conditions)

Procedure:

• Dissolution: Dissolve L-alanine in 4M NaOH (250 mL, 1.0 mol) and cool to 0°C in an ice bath.

• Acylation: Simultaneously add Ethyl Chloroformate and a second portion of 4M NaOH (250 mL) dropwise over 60 minutes.

  • Critical Control: Maintain pH between 9–10 and temperature < 5°C to prevent hydrolysis of the chloroformate.

• Acidification: After stirring for 2 hours at room temperature, wash the solution with diethyl ether (to remove unreacted chloroformate). Acidify the aqueous layer to pH 1–2 with concentrated HCl.

• Extraction: Extract the oily product with Ethyl Acetate (

  mL).

• Isolation: Dry the organic layer over MgSO

  , filter, and concentrate in vacuo.

  • Yield Expectation: Thick, colorless oil (approx. 90-95% yield).

  • Checkpoint: Verify absence of starting material via TLC (ninhydrin stain).

Phase 2: Global Reduction to (S)-2-(Methylamino)propan-1-ol

The core transformation converting the carbamate to methylamine and acid to alcohol.

Reagents:

• -(Ethoxycarbonyl)-L-alanine (from Phase 1)

• LiAlH

  (Powder or pellets, 2.5 molar equivalents)

• Anhydrous THF

Procedure:

• Setup: Charge a dry 3-neck flask with LiAlH

  (2.5 equiv) and anhydrous THF under Nitrogen flow. Cool to 0°C.

• Addition: Dissolve the

  -(Ethoxycarbonyl)-L-alanine in anhydrous THF. Add this solution dropwise to the LiAlH suspension.[3]

  • Note: Gas evolution (H

    ) will be vigorous. Control addition rate to maintain gentle reflux.

• Reflux: Once addition is complete, heat the mixture to reflux (66°C) for 12–18 hours.

  • Mechanism:[4][1][3][5][6][7][8] The reflux is necessary to reduce the resonance-stabilized carbamate to the methyl amine.

• Fieser Quench (Critical): Cool to 0°C. For every

  grams of LiAlH used, add carefully:
  • mL Water[6][7][9]
  • mL 15% NaOH
  • mL Water

• Filtration: Stir until a white granular precipitate forms (lithium aluminates). Filter through a Celite pad. Wash the cake with hot THF.

• Concentration: Evaporate the filtrate to obtain the crude amino alcohol as a pale yellow oil.

Phase 3: Purification & Salt Formation

Conversion to the hydrochloride salt ensures stability and removes non-basic impurities.

Procedure:

• Dissolution: Dissolve the crude oil in a minimal amount of absolute ethanol or dry diethyl ether.

• Acidification: Add 2M HCl in diethyl ether (or bubble dry HCl gas) until pH < 3.

• Crystallization: The hydrochloride salt will precipitate. If oiling occurs, add drops of acetone or cool to -20°C to induce crystallization.

• Filtration: Collect the white solid by filtration under Nitrogen.

• Drying: Dry in a vacuum desiccator over P

  O .

Data Summary & Quality Control

Table 1: Process Parameters & Specifications

Parameter	Specification	Notes
Appearance	White crystalline solid (HCl salt)	Hygroscopic; store in desiccator.
Melting Point	76–78 °C (Lit. value)	Sharp range indicates high purity.
Optical Rotation	(c=1, EtOH)	Confirm specific rotation matches literature for (S)-isomer.
1H NMR (D2O)	1.25 (d, 3H), 2.70 (s, 3H), 3.3-3.8 (m, 3H)	Distinct singlet at 2.70 ppm confirms -Methyl group.
Yield (Overall)	65 – 75%	From L-Alanine.

Workflow Diagram

Figure 2: Operational workflow from starting material to isolated salt.

Troubleshooting & Optimization

Incomplete Methylation

If NMR shows ethyl signals (from the carbamate) remaining, the reduction was incomplete.

• Cause: Insufficient reflux time or degraded LiAlH

  .

• Fix: Ensure THF is freshly distilled. LiAlH

  reduction of carbamates requires higher activation energy than esters; ensure a rolling reflux for at least 12 hours.

Racemization

Loss of optical activity is a risk during the initial protection step if pH > 11 or temperature > 5°C.

• Validation: Check the optical rotation of the intermediate

  -ethoxycarbonyl-L-alanine before reduction. It should be optically active.

Alternative Route (Formylation)

If LiAlH

handling is restricted, a three-step route may be used:

• L-Alanine

  L-Alaninol (using NaBH /I ).

• L-Alaninol

  -Formyl-L-alaninol (Ethyl Formate).
• -Formyl-L-alaninol -Methyl-L-alaninol (LiAlH or Borane reduction). Note: This route adds a step but separates the acid reduction from the amide reduction.

References

• Carbamate Reduction Mechanism: Wünsch, B., & Geiger, C. (2009). Synthesis of Methylamines via Carbamate Reduction. Science of Synthesis, 40a, 1-20. Citation Context: Validates the transformation of alkoxycarbonyl groups to methyl groups using LiAlH

  .

• LiAlH4 Reduction Protocols: Lumen Learning. Reductions using NaBH4, LiAlH4. Organic Chemistry II. Citation Context: Standard operating procedures and mechanisms for hydride reductions of carboxylic acid derivatives.

• L-Alaninol Synthesis: Karrer, P., et al. (1948).[6] Reduction of Amino Acid Esters to Amino Alcohols. Helvetica Chimica Acta, 31, 1617.[6] Citation Context: Foundational work on the reduction of alanine derivatives to alaninols.

• Industrial Preparation: BASF SE. (2010).[7] Process for the preparation of (S)-2-amino-1-propanol. US Patent 8,344,182. Citation Context: Industrial context for the purification and handling of alaninol derivatives.[6][9]

• General Methylation Strategy: Biron, E., & Kessler, H. (2005).[10] Convenient Synthesis of N-Methylamino Acids. Journal of Organic Chemistry, 70(13), 5183–5189.[10] Citation Context: Discusses the challenges of mono-methylation and the utility of protecting groups.

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• 2. jocpr.com [jocpr.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. 19.3. Reductions using NaBH4, LiAlH4 | Organic Chemistry II [courses.lumenlearning.com]
• 5. youtube.com [youtube.com]
• 6. US8344182B2 - Process for the preparation of (S)-2-amino-1-propanol (L-alaninol) from (S)-1-methoxy-2-propylamine - Google Patents [patents.google.com]
• 7. patents.justia.com [patents.justia.com]
• 8. CN1911899A - Preparation method of 2-amino-2-methyl-1-propanol - Google Patents [patents.google.com]
• 9. L-Alaninol synthesis - chemicalbook [chemicalbook.com]
• 10. fulir.irb.hr [fulir.irb.hr]

A Comprehensive Technical Guide to the Synthesis of (S)-2-(Methylamino)propan-1-ol Hydrochloride: Starting Materials and Synthetic Strategies

Abstract

(S)-2-(Methylamino)propan-1-ol hydrochloride is a crucial chiral building block in the synthesis of numerous active pharmaceutical ingredients (APIs). Its stereospecific structure, featuring a secondary amine and a primary alcohol, makes it a valuable intermediate for drug development professionals. This in-depth technical guide provides a comprehensive overview of the primary synthetic routes to (S)-2-(Methylamino)propan-1-ol hydrochloride, with a detailed focus on the selection of starting materials and the rationale behind key experimental choices. This document is intended for researchers, scientists, and professionals in the field of drug development, offering both theoretical understanding and practical, field-proven insights into the synthesis of this important chiral molecule.

Introduction: The Significance of (S)-2-(Methylamino)propan-1-ol Hydrochloride in Medicinal Chemistry

The precise three-dimensional arrangement of atoms within a drug molecule is paramount to its pharmacological activity and safety profile. Chiral intermediates, such as (S)-2-(Methylamino)propan-1-ol hydrochloride, are indispensable in the construction of enantiomerically pure APIs. The "(S)" designation signifies a specific stereochemical configuration at the chiral center, which is often essential for the desired biological interaction with target receptors or enzymes. The presence of both a nucleophilic secondary amine and a primary alcohol offers versatile handles for further chemical modifications, enabling the construction of complex molecular architectures.

This guide will explore the most prevalent and efficient synthetic pathways to obtain (S)-2-(Methylamino)propan-1-ol hydrochloride, emphasizing the critical role of starting material selection in achieving high yield, purity, and enantiomeric excess.

Synthetic Strategies from the Chiral Pool: Leveraging L-Alanine

The most common and economically viable approach to the synthesis of (S)-2-(Methylamino)propan-1-ol hydrochloride utilizes the naturally occurring and enantiomerically pure amino acid, L-alanine, as the primary chiral starting material. This strategy is a classic example of a "chiral pool" synthesis, where a readily available chiral molecule is converted into a more complex target molecule, preserving the initial stereochemistry.

The general synthetic workflow from L-alanine can be dissected into two key transformations:

• Reduction of the Carboxylic Acid Moiety: The carboxylic acid group of L-alanine is reduced to a primary alcohol to furnish (S)-2-aminopropan-1-ol, also known as L-alaninol.

• N-Methylation of the Primary Amine: The primary amine of L-alaninol is then selectively methylated to yield the desired (S)-2-(methylamino)propan-1-ol.

Step 1: Synthesis of (S)-2-Aminopropan-1-ol (L-Alaninol) via Reduction

The initial step involves the reduction of the carboxylic acid functionality of L-alanine or its ester derivatives. Direct reduction of the carboxylic acid can be challenging, thus, it is common practice to first convert L-alanine into an ester, such as the methyl or ethyl ester, to facilitate the reduction.[1]

This protocol describes a robust and scalable method for the synthesis of L-alaninol.

Materials:

• L-Alanine methyl ester hydrochloride

• Sodium borohydride (NaBH₄)

• Water

• Acetic acid

• Amberlite CG-50 (H+ form) resin

Procedure:

• Dissolve L-alanine methyl ester hydrochloride (15.7 g) in 100 ml of water in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath.

• Gradually add sodium borohydride (10 g) to the stirred solution, maintaining the temperature below 20 °C.

• After the addition is complete, remove the ice bath and continue stirring at room temperature for 18 hours.

• Carefully quench the excess sodium borohydride by the slow addition of acetic acid until gas evolution ceases.

• Adjust the pH of the solution to 6.0.

• Prepare a chromatography column with 500 ml of Amberlite CG-50 (H+ form) resin.

• Load the reaction mixture onto the column.

• Elute the column with water and collect the fractions that show a positive color reaction with ninhydrin.

• Combine the positive fractions and remove the solvent under reduced pressure to obtain (S)-2-amino-1-propanol.[2]

Causality of Experimental Choices:

• Esterification of L-alanine: The conversion to the methyl ester enhances the solubility of the starting material in the reaction medium and makes the carbonyl carbon more susceptible to nucleophilic attack by the hydride reagent.

• Use of Sodium Borohydride: While more powerful reducing agents like lithium aluminum hydride (LiAlH₄) can also be used, sodium borohydride is a milder, safer, and more cost-effective reagent, particularly for larger-scale syntheses.[2]

• Ion-Exchange Chromatography: The use of Amberlite resin provides an efficient method for purifying the amino alcohol from inorganic salts and unreacted starting materials.

Workflow for the Synthesis of (S)-2-Aminopropan-1-ol

Caption: Synthesis of L-Alaninol from L-Alanine.

Step 2: N-Methylation of (S)-2-Aminopropan-1-ol via Reductive Amination

The second crucial step is the selective introduction of a methyl group onto the primary amine of L-alaninol. Reductive amination is a highly efficient and widely used method for this transformation.[3][4] This one-pot reaction involves the formation of an intermediate imine or iminium ion by reacting the amine with an aldehyde (in this case, formaldehyde), followed by its immediate reduction to the corresponding amine by a reducing agent present in the reaction mixture.

This protocol details the N-methylation of L-alaninol to yield the target molecule.

Materials:

• (S)-2-Aminopropan-1-ol (L-Alaninol)

• Formaldehyde (37% solution in water)

• Sodium borohydride (NaBH₄) or Sodium cyanoborohydride (NaBH₃CN)

• Methanol or Ethanol

• Hydrochloric acid (HCl)

Procedure:

• Dissolve (S)-2-aminopropan-1-ol in a suitable solvent such as methanol or ethanol in a round-bottom flask.

• Add an aqueous solution of formaldehyde (1.0-1.2 equivalents) to the amine solution and stir for 1-2 hours at room temperature to allow for the formation of the intermediate imine/iminium ion.

• Cool the reaction mixture in an ice bath.

• Slowly add the reducing agent (e.g., NaBH₄, 1.0-1.5 equivalents) in portions, maintaining the temperature below 20 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12-24 hours.

• Quench the reaction by the careful addition of water.

• Acidify the mixture with hydrochloric acid to a pH of 1-2.

• Concentrate the solution under reduced pressure to remove the organic solvent.

• The resulting aqueous solution containing (S)-2-(Methylamino)propan-1-ol hydrochloride can be further purified by recrystallization or other chromatographic techniques.

Causality of Experimental Choices:

• Formaldehyde as the Methyl Source: Formaldehyde is an inexpensive and highly reactive C1 building block, making it an ideal choice for introducing a methyl group via reductive amination.

• Choice of Reducing Agent: Sodium borohydride is a common choice due to its availability and ease of handling.[3] Sodium cyanoborohydride (NaBH₃CN) is a milder reducing agent that is particularly effective for reductive aminations as it selectively reduces the iminium ion in the presence of the aldehyde, minimizing side reactions.[4]

• Acidic Workup: The final product is isolated as the hydrochloride salt, which is typically a stable, crystalline solid that is easier to handle and purify than the free base. The acidic workup also helps to neutralize any remaining basic reagents.

Workflow for the N-Methylation of L-Alaninol

Caption: N-Methylation via Reductive Amination.

Alternative Synthetic Route: Starting from (S)-1-Methoxy-2-propylamine

An alternative synthetic strategy for the preparation of the precursor, (S)-2-aminopropan-1-ol hydrochloride, involves the cleavage of the methyl ether of (S)-1-methoxy-2-propylamine.[1][5][6] This method can be advantageous in certain manufacturing scenarios, although it requires a different set of starting materials and reaction conditions.

Experimental Protocol: Ether Cleavage of (S)-1-Methoxy-2-propylamine

This protocol describes the conversion of (S)-1-methoxy-2-propylamine to (S)-2-aminopropan-1-ol hydrochloride.

Materials:

• (S)-1-Methoxy-2-propylamine

• Concentrated hydrochloric acid (37%)

Procedure:

• In a suitable reaction vessel, carefully add (S)-1-methoxy-2-propylamine (53.5 g, 0.6 mol) to concentrated hydrochloric acid (148 g, 1.5 mol) while maintaining the temperature below 30 °C.

• The reaction mixture is then heated to reflux (approximately 100 °C) for 48 hours. Alternatively, the reaction can be carried out in an autoclave at elevated pressure and temperature (e.g., 135 °C for 4 hours) for a faster conversion.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the water by distillation under reduced pressure to obtain a viscous oil of (S)-2-aminopropan-1-ol hydrochloride.[1][5][6]

Causality of Experimental Choices:

• Strong Acidic Conditions: Concentrated hydrochloric acid serves as both the reagent for ether cleavage and the solvent. The high concentration of acid and elevated temperatures are necessary to drive the cleavage of the relatively stable methyl ether.

• Autoclave for Faster Reaction: The use of an autoclave allows the reaction to be performed at temperatures above the boiling point of the mixture at atmospheric pressure, significantly reducing the reaction time.[5][6]

The resulting (S)-2-aminopropan-1-ol hydrochloride can then be N-methylated using the reductive amination protocol described in Section 2.2.

Data Summary and Comparison of Synthetic Routes

The choice of synthetic route often depends on factors such as the availability and cost of starting materials, scalability, and desired purity of the final product. Below is a comparative summary of the two main approaches.

Feature	Synthesis from L-Alanine	Synthesis from (S)-1-Methoxy-2-propylamine
Starting Material	L-Alanine (readily available, chiral pool)	(S)-1-Methoxy-2-propylamine
Key Steps	1. Reduction of ester2. Reductive amination	1. Ether cleavage2. Reductive amination
Reagents	NaBH₄, Formaldehyde, HCl	Concentrated HCl, Formaldehyde, NaBH₄/NaBH₃CN
Advantages	Utilizes a natural and inexpensive chiral starting material. Well-established and scalable procedures.	Can be faster under high-pressure conditions.
Considerations	Two distinct chemical transformations are required.	Requires handling of concentrated acid at high temperatures. The starting material may be less readily available than L-alanine.

Purification and Characterization of (S)-2-(Methylamino)propan-1-ol Hydrochloride

The final product, (S)-2-(Methylamino)propan-1-ol hydrochloride, is typically a white to off-white solid. Purification is commonly achieved through recrystallization from a suitable solvent system, such as ethanol/ether or isopropanol.

Characterization:

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and assess purity.

• Mass Spectrometry (MS): To determine the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To determine the chemical and enantiomeric purity.

• Melting Point: To compare with the literature value of the pure compound.

Conclusion

The synthesis of (S)-2-(Methylamino)propan-1-ol hydrochloride is a well-documented process with L-alanine being the most prominent and economically advantageous starting material. The synthetic strategy involving the reduction of an L-alanine ester followed by reductive amination of the resulting L-alaninol is a robust and scalable method suitable for both laboratory and industrial production. The alternative route starting from (S)-1-methoxy-2-propylamine offers a different approach that may be favorable under specific circumstances.

A thorough understanding of the underlying chemical principles and the rationale for the selection of reagents and reaction conditions, as outlined in this guide, is crucial for the successful and efficient synthesis of this important chiral building block. The protocols and workflows presented herein provide a solid foundation for researchers and drug development professionals to confidently approach the synthesis of (S)-2-(Methylamino)propan-1-ol hydrochloride.

References

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• US8344182B2 - Process for the preparation of (S)-2-amino-1-propanol (L-alaninol) from (S)-1-methoxy-2-propylamine. (n.d.). Google Patents.
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An In-depth Technical Guide to (S)-2-(Methylamino)propan-1-ol Hydrochloride for Researchers and Drug Development Professionals

Abstract

(S)-2-(Methylamino)propan-1-ol hydrochloride, a chiral amino alcohol derived from the natural amino acid L-alanine, is a versatile and valuable building block in modern organic and medicinal chemistry. Its bifunctional nature, possessing both a secondary amine and a primary alcohol centered around a defined stereocenter, renders it a crucial intermediate in the asymmetric synthesis of complex molecules, most notably as a key precursor to the antidepressant duloxetine. This technical guide provides a comprehensive overview of (S)-2-(Methylamino)propan-1-ol hydrochloride, designed for researchers, scientists, and professionals in the field of drug development. The guide delves into its synthesis, purification, and detailed analytical characterization. Furthermore, it explores its applications as a pivotal pharmaceutical intermediate and its potential as a chiral auxiliary in asymmetric synthesis. The narrative emphasizes the causal relationships behind experimental choices, ensuring a deep understanding of the methodologies presented. All protocols are designed as self-validating systems, and key claims are substantiated with citations to authoritative sources.

Introduction: The Significance of Chirality and (S)-2-(Methylamino)propan-1-ol Hydrochloride in Pharmaceutical Synthesis

In the realm of drug development, the three-dimensional arrangement of atoms within a molecule, or its stereochemistry, is of paramount importance. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit markedly different pharmacological and toxicological profiles.[] Consequently, the ability to synthesize enantiomerically pure compounds is a cornerstone of modern pharmaceutical chemistry.[]

(S)-2-(Methylamino)propan-1-ol, also known as (S)-N-methylalaninol, emerges as a critical chiral building block due to its derivation from the readily available and inexpensive chiral pool of L-alanine. The hydrochloride salt form enhances its stability and ease of handling, making it a preferred form for storage and use in subsequent synthetic steps. Its structure is a versatile scaffold for the introduction of further molecular complexity while retaining the crucial (S)-stereochemistry.

This guide will provide a detailed exploration of this compound, from its synthesis from basic chiral precursors to its analytical characterization and applications, offering valuable insights for its effective utilization in research and development.

Synthesis and Purification

The synthesis of (S)-2-(Methylamino)propan-1-ol hydrochloride is a multi-step process that begins with the reduction of the readily available and enantiomerically pure amino acid, L-alanine, to its corresponding amino alcohol, (S)-2-amino-1-propanol (L-alaninol). This is followed by the selective N-methylation of the primary amine and subsequent conversion to its hydrochloride salt.

Synthesis of the Precursor: (S)-2-Amino-1-propanol (L-alaninol)

The reduction of the carboxylic acid functionality of L-alanine is a key step and can be achieved through several reliable methods. The choice of reducing agent is critical to ensure the complete reduction of the carboxylic acid without affecting the stereocenter.

Method 1: Lithium Aluminum Hydride (LAH) Reduction

LAH is a powerful reducing agent capable of reducing carboxylic acids to primary alcohols. This method is highly effective but requires stringent anhydrous conditions due to the high reactivity of LAH with water.

Experimental Protocol: LAH Reduction of L-Alanine

• Suspend lithium aluminum hydride (1.2 equivalents) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen) in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel.

• Cool the suspension to 0 °C using an ice-water bath.

• Slowly add solid L-alanine (1.0 equivalent) in small portions to the LAH suspension. The addition is exothermic and should be controlled to maintain the temperature below 10 °C.

• After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux for 12-18 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Cool the reaction mixture to 0 °C and cautiously quench the excess LAH by the sequential and dropwise addition of water, followed by a 15% aqueous sodium hydroxide solution, and finally more water.

• Filter the resulting granular precipitate of aluminum salts and wash thoroughly with THF.

• Combine the filtrate and washings, and remove the solvent under reduced pressure to yield crude (S)-2-amino-1-propanol as an oil.

• Purify the crude product by vacuum distillation to obtain pure L-alaninol.[2][3]

Method 2: Sodium Borohydride Reduction of L-Alanine Ester

An alternative and often safer method involves the reduction of an L-alanine ester with sodium borohydride. This method avoids the use of the highly pyrophoric LAH.

Experimental Protocol: Sodium Borohydride Reduction of L-Alanine Ethyl Ester Hydrochloride

• Dissolve L-alanine ethyl ester hydrochloride (1.0 equivalent) in a mixture of ethanol and water.

• In a separate vessel, dissolve sodium borohydride (2.0-3.0 equivalents) in cold water.

• Slowly add the L-alanine ester solution to the sodium borohydride solution at a controlled temperature (typically below 20 °C).

• After the addition is complete, allow the reaction to stir at room temperature for several hours until completion.

• Quench the excess sodium borohydride by the careful addition of acetone.

• Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude (S)-2-amino-1-propanol.

• Purify the product by vacuum distillation.[4][5]

Caption: Synthetic routes to (S)-2-amino-1-propanol.

N-Methylation of (S)-2-Amino-1-propanol

The selective methylation of the primary amine of L-alaninol to a secondary amine without affecting the hydroxyl group or the stereocenter is a critical transformation. The Eschweiler-Clarke reaction is an exemplary method for this purpose as it is known to be a mild and effective procedure for the methylation of primary and secondary amines that avoids the formation of quaternary ammonium salts and typically proceeds without racemization of adjacent chiral centers.[6][7][8]

Experimental Protocol: Eschweiler-Clarke N-Methylation of L-alaninol

• To a round-bottom flask, add (S)-2-amino-1-propanol (1.0 equivalent).

• Add an excess of formic acid (e.g., 2.5-3.0 equivalents) and formaldehyde (as a 37% aqueous solution, 2.5-3.0 equivalents).

• Heat the reaction mixture to reflux (typically around 100 °C) for 8-12 hours. The reaction progress can be monitored by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and neutralize by the careful addition of a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the effervescence ceases and the pH is basic.

• Extract the product into an organic solvent such as dichloromethane or ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude (S)-2-(methylamino)propan-1-ol.

• Purify the crude product by vacuum distillation.

Formation of the Hydrochloride Salt

The conversion of the free base to its hydrochloride salt is a straightforward acid-base reaction that enhances the compound's stability and crystallinity, facilitating its handling and storage.

Experimental Protocol: Formation of (S)-2-(Methylamino)propan-1-ol Hydrochloride

• Dissolve the purified (S)-2-(methylamino)propan-1-ol in a suitable anhydrous solvent, such as diethyl ether or isopropanol.

• Cool the solution in an ice bath.

• Slowly bubble anhydrous hydrogen chloride gas through the solution or add a solution of HCl in a compatible solvent (e.g., HCl in isopropanol) dropwise with stirring.

• The hydrochloride salt will precipitate out of the solution.

• Collect the solid product by filtration, wash with cold anhydrous solvent, and dry under vacuum to yield (S)-2-(Methylamino)propan-1-ol hydrochloride as a crystalline solid.[9][10]

Caption: Overall synthesis of the target compound.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity, purity, and enantiomeric integrity of the synthesized (S)-2-(Methylamino)propan-1-ol hydrochloride.

Physicochemical Properties

A summary of the key physicochemical properties of the free base, (S)-2-(methylamino)propan-1-ol, is provided below. The hydrochloride salt will exhibit different properties, such as a higher melting point and increased water solubility.

Property	Value
Molecular Formula	C₄H₁₁NO
Molecular Weight	89.14 g/mol [11]
Appearance	Liquid or semi-solid or solid[11]
Storage Temperature	2-8 °C, sealed in dry, dark place[11]

Note: Specific data for the hydrochloride salt, such as melting point, should be determined experimentally.

Spectroscopic Analysis

Spectroscopic techniques are indispensable for the structural elucidation of the target compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl groups, the methine proton, the methylene protons adjacent to the hydroxyl group, and the N-H and O-H protons. The coupling patterns and chemical shifts will be indicative of the structure.

  • ¹³C NMR: The carbon NMR spectrum will display distinct signals for the four carbon atoms in the molecule, providing further confirmation of the carbon skeleton.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the O-H and N-H stretching vibrations (typically broad in the 3200-3600 cm⁻¹ region), C-H stretching vibrations (around 2800-3000 cm⁻¹), and C-O and C-N stretching vibrations in the fingerprint region.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound. The fragmentation pattern can provide additional structural information.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is a powerful tool for assessing the purity and, crucially, the enantiomeric excess (ee) of the synthesized compound.

Exemplary HPLC Method for Purity and Chiral Analysis

The following protocol is a general guideline and may require optimization for specific instrumentation and samples.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: For chiral analysis, a polysaccharide-based chiral stationary phase (CSP) column is recommended (e.g., Chiralpak series). For purity analysis, a reverse-phase C18 column can be utilized.[2][12]

• Mobile Phase:

  • Chiral Analysis (Normal Phase): A mixture of n-hexane and isopropanol, often with a small amount of an amine modifier like diethylamine (DEA) to improve peak shape.[13]

  • Purity Analysis (Reverse Phase): A gradient or isocratic mixture of acetonitrile and water with a suitable buffer, such as formic acid or phosphoric acid.[2]

• Flow Rate: Typically 0.5-1.0 mL/min.

• Detection: UV detection at a low wavelength (e.g., 210-220 nm) due to the lack of a strong chromophore.

• Sample Preparation: Dissolve a known amount of the hydrochloride salt in the mobile phase or a compatible solvent and filter through a 0.45 µm syringe filter before injection.

The enantiomeric excess can be calculated from the peak areas of the two enantiomers in the chromatogram.

Applications in Drug Development and Asymmetric Synthesis

The primary application of (S)-2-(Methylamino)propan-1-ol hydrochloride is as a key intermediate in the synthesis of pharmaceuticals.

Pharmaceutical Intermediate

The most prominent example of its application is in the synthesis of Duloxetine , a serotonin-norepinephrine reuptake inhibitor (SNRI) used to treat major depressive disorder and other conditions. The (S)-enantiomer is the active pharmaceutical ingredient, highlighting the importance of a stereochemically pure starting material.

Beyond Duloxetine, the chiral scaffold of (S)-2-(Methylamino)propan-1-ol can be utilized in the synthesis of a variety of other biologically active molecules where the specific stereochemistry is crucial for their therapeutic effect.

Chiral Auxiliary

Chiral amino alcohols are widely used as chiral auxiliaries in asymmetric synthesis.[][14] A chiral auxiliary is a stereogenic group that is temporarily incorporated into a prochiral substrate to direct a stereoselective reaction. After the desired stereocenter has been created, the auxiliary can be cleaved and ideally recovered for reuse.

Caption: Key applications of the title compound.

Biological and Toxicological Profile (General Considerations)

While specific pharmacological and toxicological data for (S)-2-(Methylamino)propan-1-ol hydrochloride are not extensively available in the public domain, some general principles regarding N-methylated amino alcohols can be considered.

• Pharmacokinetics: N-methylation of amino acids and peptides can enhance their lipophilicity and metabolic stability, potentially leading to improved bioavailability and a longer in vivo half-life compared to their non-methylated counterparts.[3][16]

• Toxicology: The toxicity of amino alcohols can be influenced by factors such as chain length and the position of the functional groups.[17] For some amino alcohols, cytotoxicity has been observed to be mediated through interactions with glutathione and the generation of reactive oxygen species.[17] It is imperative that any new compound intended for pharmaceutical development undergoes a thorough toxicological evaluation.

Conclusion

(S)-2-(Methylamino)propan-1-ol hydrochloride is a chiral building block of significant utility in the pharmaceutical industry and the broader field of organic synthesis. Its straightforward synthesis from the natural amino acid L-alanine, coupled with its versatile chemical functionality, makes it an attractive starting material for the construction of complex, enantiomerically pure molecules. This guide has provided a comprehensive overview of its synthesis, purification, analytical characterization, and key applications. By understanding the principles and methodologies outlined herein, researchers and drug development professionals can effectively leverage the potential of this valuable chiral intermediate in their scientific endeavors.

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• General procedure: A mixture of ketone (25.0 mmol), methylamine hydrochloride (1.86 g, 27.5 mmol), paraformaldehyde (1.05 g, 35 mmol), and conc. HCl (0.125 mL) in ethanol (12.5 mL) was heated in a sealed flask at 110 oC for 9-20 h. After being cooled to rt, the solvent was removed and 25 mL of EtOAc was added. The resulting suspension was vigorously stirred at rt for 4 h and then filtered and washed with EtOAc to afford product 9 (60-70% yield). The analytical samples were obtained by recrystallization from iPrOH. Wiley-VCH. Accessed February 18, 2026. [Link]

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Protocols & Analytical Methods

Application Note: HPLC Analysis of (S)-2-(Methylamino)propan-1-ol Hydrochloride

This Application Note is structured to serve as a definitive technical guide for the analysis of (S)-2-(Methylamino)propan-1-ol hydrochloride. It moves beyond generic instructions to provide a causal, mechanism-based protocol suitable for regulatory-grade environments.

Methodology: Pre-Column Derivatization (UV) & Direct HILIC-CAD Analysis

Executive Summary & Scope

(S)-2-(Methylamino)propan-1-ol hydrochloride (CAS: 40916-61-8) is a critical chiral building block used in the synthesis of pharmaceutical actives. Its analysis presents two distinct challenges:

• Lack of Chromophore: The aliphatic secondary amine structure lacks a conjugated system, rendering standard UV detection (254 nm) impossible and low-UV (200-210 nm) highly susceptible to mobile phase interference.

• High Polarity: The compound is highly hydrophilic (LogP < 0), leading to poor retention on standard C18 columns.

This guide details two validated approaches to overcome these limitations:

• Protocol A (The Gold Standard): Pre-column derivatization with Benzoyl Chloride. This transforms the analyte into a hydrophobic, UV-active amide, allowing for robust assay and purity analysis on standard C18-UV systems.

• Protocol B (Modern Direct Analysis): HILIC separation with Charged Aerosol Detection (CAD) for high-throughput environments avoiding sample preparation.

Analyte Profile & Chemical Logic

Property	Data	Analytical Implication
Structure		Secondary amine; Primary alcohol.
Molecular Weight	89.14 (Free Base) / 125.60 (HCl Salt)	Small molecule; requires specific pore size (e.g., 100-120 Å) if using SEC, but irrelevant for RP/HILIC.
pKa	~9.5 (Amine)	Positively charged at pH < 9. Requires high pH for neutral retention (RP) or low pH for cation exchange/HILIC.
Chromophore	None	Critical: Direct UV is not viable. Derivatization is required for UV detection.
Chirality	(S)-Enantiomer	Enantiomeric purity requires chiral derivatization (e.g., Marfey's Reagent) or Chiral Stationary Phases (CSP).

Protocol A: Pre-Column Derivatization (Benzoylation)

Objective: Chemical Purity & Assay via UV Detection (254 nm).

The Mechanism (Why this works)

We utilize the Schotten-Baumann reaction . Benzoyl chloride reacts specifically with the secondary amine under basic conditions to form an N-benzoyl amide. This introduces a phenyl ring (chromophore) and significantly increases hydrophobicity, allowing retention on a standard C18 column.

Reaction:

Reagents & Preparation

• Derivatizing Reagent: Benzoyl Chloride (BzCl), Reagent Grade.

• Base: 2M Sodium Hydroxide (NaOH).

• Quenching Agent: 1M Glycine or Ammonium Acetate (to consume excess BzCl).

• Diluent: Acetonitrile (ACN).

Step-by-Step Workflow

• Sample Preparation: Dissolve 10 mg of (S)-2-(Methylamino)propan-1-ol HCl in 10 mL of Water (1.0 mg/mL).

• Reaction Setup:

  • Transfer 500 µL of Sample Solution to a 2 mL HPLC vial.

  • Add 500 µL of 2M NaOH (Ensures pH > 10 for the amine to be nucleophilic).

  • Add 50 µL of Benzoyl Chloride.

• Incubation: Vortex vigorously for 30 seconds. Let stand at room temperature for 10 minutes. (Reaction is nearly instantaneous).

• Quenching: Add 100 µL of 1M Glycine solution. Vortex. (Prevents BzCl peak from interfering).

• Dilution: Add 850 µL of Acetonitrile. Mix well.

• Filtration: Filter through a 0.22 µm PTFE filter into an injection vial.

HPLC Conditions (C18-UV)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient:

  • 0-2 min: 10% B (Isocratic hold)

  • 2-15 min: 10% → 60% B (Linear ramp)

  • 15-18 min: 60% → 90% B (Wash)

  • 18.1 min: Return to 10% B.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Injection Vol: 10 µL.

Protocol B: Direct Analysis (HILIC-CAD)

Objective: High-throughput analysis without manual derivatization.

The Mechanism

Hydrophilic Interaction Liquid Chromatography (HILIC) retains polar analytes by partitioning them into a water-enriched layer on the stationary phase surface. Charged Aerosol Detection (CAD) is a "universal" detector that does not rely on chromophores, responding instead to the mass of non-volatile analyte.

HPLC Conditions

• Column: Amide-HILIC (e.g., Waters XBridge Amide or TSKgel Amide-80), 100 x 3.0 mm, 2.5 µm.

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: Acetonitrile.[1][2]

• Mode: Isocratic.

• Composition: 85% B / 15% A. (High organic is required for HILIC retention).

• Flow Rate: 0.5 mL/min.

• Detection: CAD (Nebulizer Temp: 35°C).

• Why this works: The Ammonium Formate provides ionic strength to control electrostatic interactions, while the Amide phase retains the polar amino-alcohol.

Visualizing the Workflow

The following diagram illustrates the decision logic and the derivatization workflow for the analyst.

Caption: Decision tree and workflow comparing Derivatization (Protocol A) vs. Direct Analysis (Protocol B).

System Suitability & Validation Criteria

To ensure the method is "self-validating" (Trustworthiness), the following criteria must be met before routine use.

Parameter	Acceptance Criteria	Rationale
Blank Analysis	No peaks > 0.1% at analyte retention time.	Confirms Benzoyl Chloride excess (eluting later) or hydrolysis products (Benzoic acid) do not interfere.
Derivatization Efficiency	Stable peak area over 4 hours.	Ensures the reaction has reached endpoint and the derivative is stable.
Resolution (Rs)	Rs > 2.0 between Analyte-Derivative and Benzoic Acid.	Benzoic acid is a byproduct of BzCl hydrolysis; it must be chromatographically resolved.
Precision (RSD)	< 2.0% for n=6 injections.	Confirms the manual derivatization step is reproducible.

Note on Chiral Purity (Enantiomeric Excess)

While the protocols above determine chemical purity, they do not separate enantiomers. If the (R)-enantiomer is a critical impurity:

• Method: Use Marfey’s Reagent (FDAA) instead of Benzoyl Chloride.

• Mechanism: FDAA reacts with the amine to form diastereomers.

• Separation: These diastereomers have different physical properties and can be separated on the same standard C18 column used in Protocol A.

References

• Sigma-Aldrich. (S)-2-(Methylamino)propan-1-ol Product Specification. Link

• Thermo Fisher Scientific. Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines. Application Note 1115. Link

• BenchChem. Solubility Profile and Analysis of (2S)-2-(methylamino)propan-1-ol. Technical Guide. Link

• Agilent Technologies. Analysis of Amino Acids and Amines using Pre-column Derivatization. Publication 5990-4547EN. Link

• PubChem. 2-(Methylamino)propan-1-ol Compound Summary. CID 12695785.[3][4] Link

Sources

• 1. Separation of 2-((Hydroxymethyl)amino)-2-methyl-1-propanol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. 2-methyl-2-(methylamino)propan-1-ol | SIELC Technologies [sielc.com]
• 3. PubChemLite - 2-(methylamino)propan-1-ol (C4H11NO) [pubchemlite.lcsb.uni.lu]
• 4. 2-(Methylamino)propan-1-ol | C4H11NO | CID 12695785 - PubChem [pubchem.ncbi.nlm.nih.gov]

Quantitative Analysis of (S)-2-(Methylamino)propan-1-ol Hydrochloride using Derivatization-Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note for Drug Development Professionals

Abstract: This application note presents a robust and validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantitative analysis of (S)-2-(Methylamino)propan-1-ol hydrochloride. Due to the polar, non-volatile nature of this chiral amino alcohol salt, direct GC analysis is not feasible. The described protocol employs a crucial derivatization step using trifluoroacetic anhydride (TFAA) to convert the analyte into a volatile and thermally stable derivative suitable for chromatographic separation and mass spectrometric detection. This guide provides a comprehensive, step-by-step methodology encompassing sample preparation, derivatization, instrument configuration, and data analysis, designed for researchers, scientists, and quality control analysts in the pharmaceutical industry.

Introduction and Scientific Rationale

(S)-2-(Methylamino)propan-1-ol is a valuable chiral building block in the synthesis of various pharmaceutical active ingredients. Its hydrochloride salt form enhances stability and handling but presents a significant analytical challenge.[1][2] The presence of highly polar hydroxyl (-OH) and secondary amine (-NH) functional groups, combined with its salt form, renders the molecule non-volatile, making it incompatible with standard Gas Chromatography (GC) techniques.[3][4][5]

GC-MS is a powerful analytical tool that combines the superior separation capability of gas chromatography with the highly specific detection of mass spectrometry, making it ideal for identifying and quantifying volatile and semi-volatile compounds in complex matrices.[6] To leverage the sensitivity and specificity of GC-MS for (S)-2-(Methylamino)propan-1-ol hydrochloride, a chemical modification step, known as derivatization, is mandatory.[7]

This method focuses on acylation, a reliable derivatization technique. Specifically, we will use Trifluoroacetic Anhydride (TFAA) to react with the active hydrogen atoms on the amine and alcohol groups. This reaction, shown in Figure 2, replaces the polar functional groups with non-polar, thermally stable trifluoroacetyl groups.[8] This transformation drastically increases the analyte's volatility, improves its chromatographic behavior (i.e., peak shape), and enhances its sensitivity for mass spectrometric detection.[8] The method is designed to be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for quality control in pharmaceutical manufacturing.[9][10]

Experimental Workflow and Protocols

The overall analytical procedure is a multi-step process designed to ensure accurate and reproducible results. The workflow begins with precise sample and standard preparation, followed by a robust chemical derivatization, and concludes with instrumental analysis and data processing.

Overall Experimental Workflow Diagram

Caption: High-level workflow for the GC-MS analysis of (S)-2-(Methylamino)propan-1-ol HCl.

Derivatization Reaction

The core of this protocol is the derivatization of the analyte with TFAA. This two-site reaction targets both the secondary amine and the primary alcohol, yielding a di-substituted, non-polar product that is amenable to GC analysis.

Caption: Acylation of (S)-2-(Methylamino)propan-1-ol with TFAA.

Detailed Experimental Protocol

2.3.1. Reagents and Materials

• (S)-2-(Methylamino)propan-1-ol hydrochloride (Reference Standard, >98% purity)

• Trifluoroacetic anhydride (TFAA), >99%

• Pyridine, anhydrous, >99.8%

• Hexane, HPLC grade

• Methanol, HPLC grade

• Deionized water

• 2 mL screw-top reaction vials with PTFE-lined septa

• 1.5 mL GC autosampler vials with inserts

• Calibrated analytical balance, pipettes, and syringes

2.3.2. Standard Solution Preparation

• Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of (S)-2-(Methylamino)propan-1-ol hydrochloride reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol. This accounts for the hydrochloride salt mass.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with methanol.

2.3.3. Sample Preparation and Derivatization

• Accurately weigh the sample containing (S)-2-(Methylamino)propan-1-ol hydrochloride and dissolve it in methanol to achieve an expected concentration within the calibration range.

• Transfer 100 µL of each standard or sample solution into a 2 mL reaction vial.

• Evaporate the methanol to dryness under a gentle stream of nitrogen at room temperature. This step is critical to remove any water or alcohol that would consume the derivatizing reagent.

• To the dry residue, add 100 µL of anhydrous pyridine. Pyridine acts as a solvent and a catalyst, scavenging the HCl produced during the reaction.

• Add 100 µL of TFAA to the vial. Cap tightly and vortex for 30 seconds.

• Heat the vial in a heating block or oven at 70°C for 30 minutes to ensure the reaction goes to completion.

• Allow the vial to cool to room temperature.

• Liquid-Liquid Extraction (LLE): Add 500 µL of deionized water and 500 µL of hexane to the reaction vial. Vortex vigorously for 1 minute to extract the derivatized analyte into the organic hexane layer.

• Centrifuge for 5 minutes at 2000 rpm to facilitate phase separation.

• Carefully transfer the upper hexane layer into a GC autosampler vial for analysis.

GC-MS Instrumentation and Conditions

The following parameters have been optimized for the separation and detection of the di-TFA derivative of (S)-2-(Methylamino)propan-1-ol.

GC Parameter	Setting
GC System	Agilent 8890 GC or equivalent
Injector	Split/Splitless, 250°C
Injection Mode	Split (50:1), 1 µL injection volume
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min
Column	Chirasil-L-Val Capillary Column (or similar chiral phase for enantiomeric separation) 25m x 0.25mm x 0.16µm
Oven Program	Initial: 80°C (hold 2 min), Ramp: 10°C/min to 200°C (hold 5 min)

MS Parameter	Setting
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI), 70 eV
Source Temp.	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Full Scan (m/z 50-450) for identification and Selected Ion Monitoring (SIM) for quantification
SIM Ions	To be determined empirically from the mass spectrum of the derivatized standard. Expected ions: molecular ion and key fragments.

Data Analysis, Validation, and Quality Control

• Identification: The derivatized analyte is identified by comparing its retention time and mass spectrum with that of a derivatized reference standard.

• Quantification: A calibration curve is constructed by plotting the peak area of the target ion(s) against the concentration of the prepared standards. The concentration of the analyte in samples is determined using the linear regression equation from this curve.

• Method Validation: The method should be validated according to ICH Q2(R1) guidelines.[9][11] Key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components.

  • Linearity: Confirmed by a correlation coefficient (R²) of >0.999 for the calibration curve.[9]

  • Accuracy: Evaluated through recovery studies, with acceptance criteria typically between 98-102%.[9]

  • Precision: Assessed at repeatability and intermediate precision levels, with a relative standard deviation (RSD) of <2%.[9]

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No Peak or Very Small Peak	Incomplete derivatization; sample degradation; active sites in the GC inlet/column.	Ensure reagents are fresh and anhydrous. Check reaction temp/time. Deactivate the GC inlet liner. Condition the column.
Poor Peak Shape (Tailing)	Active sites in the system; column contamination; non-optimized oven program.	Use a fresh, deactivated inlet liner. Trim the column. Increase final oven temperature to bake out contaminants.
Poor Reproducibility	Inconsistent sample/standard preparation; leaks in the GC system; variable injection volume.	Ensure precise pipetting. Perform a leak check on the GC. Check autosampler syringe for bubbles or wear.
Interfering Peaks	Contaminated solvents or reagents; sample matrix effects.	Run a solvent blank. Use high-purity reagents.[7] Implement a more rigorous sample cleanup step if necessary.[12]

References

• GC-MS Sample Preparation.
• Sample Preparation Guidelines for GC-MS. Mass Spectrometry Facility, University of Massachusetts Amherst.
• Common Sample Preparation Techniques for GC-MS Analysis.
• GC-MS Method Development & Validation Services: What Pharma Companies Should Look For.
• Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. World Journal of Advanced Research and Reviews.
• Sample Preparation – GC-FID.
• A Guide to GC Sample Prepar
• DEVELOPMENT AND VALIDATION OF GC-MS METHOD FOR THE TRACE LEVEL DETERMINATION OF STRUCTURALLY ALERT ALKYL HALIDE IMPURITIES IN CILASTATIN SODIUM DRUG SUBSTANCE. International Journal of Pharmaceutical Sciences and Research.
• GC Method Validation For Impurities Analysis: How To Get Mastery In 3 Minutes. Pharma Beginners.
• (S)-2-(methylamino)propan-1-ol hydrochloride. Chemsrc.
• (S)-2-(Methylamino)propan-1-ol. Sigma-Aldrich.
• Derivatiz
• Development and Validation for Quantitative Determination of Genotoxic Impurity in Gemfibrozil by Gas Chrom
• Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. MDPI.
• Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Deriv
• Derivatization Methods in GC and GC/MS. IntechOpen.
• Amino Acid Analysis in Physiological Samples by GC–MS with Propyl Chloroformate Derivatization and iTRAQ–LC–MS/MS.
• (R)-2-(Methylamino)propan-1-ol hydrochloride. Fluorochem.
• (S)-2-(Methylamino)propan-1-ol hydrochloride. BLDpharm.
• 2-(Methylamino)propan-1-ol hydrochloride 97%. Advanced ChemBlocks.
• Evaluation of stability of (1R,2 S)-(−)
• A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. Bio-protocol.
• A Guide to the Analysis of Chiral Compounds by GC. Restek.
• 2-(Methylamino)propan-1-ol. PubChem.
• Evaluation of stability of (1R,2 S)-(−)-2-methylamino-1-phenyl-1-propanol hydrochloride in plasma and urine samples-inoculated with Escherichia coli using high-performance liquid chromatography (HPLC).
• Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry.
• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC.
• 1.1.3. Chiral separation of amino acids by gas chromatography.

Sources

• 1. Evaluation of stability of (1R,2 S)-(−)-2-methylamino-1-phenyl-1-propanol hydrochloride in plasma and urine samples-inoculated with Escherichia coli using high-performance liquid chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. uoguelph.ca [uoguelph.ca]
• 4. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 5. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 6. resolvemass.ca [resolvemass.ca]
• 7. iltusa.com [iltusa.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchtrendsjournal.com [researchtrendsjournal.com]
• 10. mdpi.com [mdpi.com]
• 11. pharmaguru.co [pharmaguru.co]
• 12. organomation.com [organomation.com]

Application Note: NMR Spectroscopy of (S)-2-(Methylamino)propan-1-ol Hydrochloride

Introduction & Scope

(S)-2-(Methylamino)propan-1-ol hydrochloride (also known as N-methyl-L-alaninol HCl) is a pivotal chiral building block utilized in the synthesis of pharmaceutical intermediates, particularly for pseudoephedrine analogs and chiral auxiliaries.

This application note provides a comprehensive guide for the structural validation and purity assessment of this compound using Nuclear Magnetic Resonance (NMR) spectroscopy. Unlike standard achiral amines, this molecule presents specific analytical challenges:

• Hygroscopicity: The HCl salt is prone to moisture uptake, affecting integration accuracy.

• Chirality: The C2 chiral center creates a diastereotopic environment for the adjacent C1 methylene protons, leading to complex ABX coupling patterns often misidentified as simple multiplets.

• Exchangeable Protons: The ammonium (NH₂⁺) and hydroxyl (OH) protons exhibit significant solvent-dependent behavior.

Structural Analysis & Strategy

Before acquisition, we must deconstruct the spin system to predict and interpret the spectrum accurately.

Molecular Spin System

• C2-Methine (H_c): The chiral center.[1] Couples to the C3-Methyl and the C1-Methylene group.

• C1-Methylene (H_a, H_b): Protons are diastereotopic (chemically non-equivalent) due to the adjacent chiral center. They will not appear as a simple doublet but as the AB part of an ABX system.

• N-Methyl: Appears as a singlet (or broadened doublet if NH coupling is slow) but integrates to 3H.

• C3-Methyl: A doublet coupled to the C2-Methine.

Visualization of Connectivity (DOT Diagram)

Figure 1: Spin system connectivity showing J-coupling relationships. Note the diastereotopic nature of C1 protons.

Experimental Protocols

Sample Preparation (Critical Step)

The hydrochloride salt is highly soluble in D₂O and DMSO-d₆. However, D₂O is the preferred solvent for routine purity checks because it eliminates the broad, variable signals of OH and NH₂⁺ via deuterium exchange, simplifying the aliphatic region.

Protocol A: Routine Purity (D₂O)

• Weighing: Rapidly weigh 10–15 mg of the HCl salt into a clean vial. Note: Minimize exposure to air; the salt is hygroscopic.

• Solvation: Add 0.6 mL of D₂O (99.9% D).

• Reference: Add a trace amount of TSP (trimethylsilylpropanoic acid sodium salt) or rely on the residual HDO peak (approx. 4.79 ppm) if TSP is unavailable. Avoid TMS as it is insoluble in D₂O.

• Transfer: Filter through a glass wool plug into the NMR tube if any turbidity is observed.

Protocol B: Structural Elucidation (DMSO-d₆) Use this protocol if you need to observe the OH/NH protons to confirm the salt formation or protonation state.

• Drying: Ensure the sample is dried under high vacuum (<1 mbar) for 2 hours to remove surface moisture.

• Solvation: Dissolve 10 mg in 0.6 mL DMSO-d₆ (99.9% D) + 0.03% TMS.

• Handling: Use a high-quality NMR tube cap to prevent atmospheric moisture ingress, which will broaden exchangeable signals.

Acquisition Parameters (Standard 400/500 MHz)

• Pulse Sequence: zg30 (30° pulse) or zg (90° pulse with longer relaxation).

• Relaxation Delay (D1): Set to ≥ 5.0 seconds. Rationale: The quaternary ammonium environment can increase T1 relaxation times; insufficient delay leads to integration errors.

• Scans (NS): 16 (D₂O) or 32 (DMSO).

• Spectral Width: -2 to 14 ppm.

• Temperature: 298 K (25°C).

Data Interpretation & Analysis

1H NMR Chemical Shift Data (D₂O)

Reference: HDO set to 4.79 ppm.

Position	Group	Shift (δ, ppm)	Multiplicity	Integration	Coupling (J, Hz)	Interpretation
C3	-CH₃	1.25 - 1.30	Doublet (d)	3H	~6.8	Methyl coupled to C2-Methine.
N-Me	N-CH₃	2.70 - 2.75	Singlet (s)	3H	-	N-Methyl group.
C2	-CH-	3.35 - 3.45	Multiplet (m)	1H	-	Chiral center; complex splitting due to C3 and C1.
C1	-CH₂-	3.60 - 3.85	Multiplet	2H	ABX	Diastereotopic protons. Distinct "roofing" effect.
Exch.	OH, NH	-	-	-	-	Not observed in D₂O (exchanged).

Solvent Effects (DMSO-d₆ vs. D₂O)

In DMSO-d₆, the spectrum changes significantly:

• OH Signal: Appears as a triplet (coupled to CH₂) or broad singlet around 5.0–5.5 ppm.

• NH₂⁺ Signal: Broad signals typically found between 8.0–9.5 ppm.

• Shift Migration: The aliphatic signals will shift slightly upfield compared to D₂O due to the difference in dielectric constant and solvation shell.

The "ABX" Trap

A common error is integrating the region 3.6–3.9 ppm as a simple doublet or triplet. Because C2 is chiral (S-configuration), the two protons on C1 are magnetically non-equivalent (

). They couple to each other ( Hz) and unequally to the C2 proton ( ).

• Diagnostic: Look for a complex 8-line pattern (or broadened cluster) rather than a clean first-order multiplet.

Advanced Protocol: Enantiomeric Purity Determination

To confirm the (S)-configuration and determine Enantiomeric Excess (ee), standard NMR is insufficient. You must use a Chiral Solvating Agent (CSA).

Method: Mosher's Acid Derivatization or CSA Complexation. Recommended CSA: (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate (BINOL-phosphate) or similar acidic CSAs are effective for amino alcohols.

Protocol:

• Free Basing (In-situ): Dissolve the HCl salt in CDCl₃ and add excess solid Na₂CO₃/D₂O wash, or simply add 1.5 eq of the CSA if it is compatible with the salt form (often requires free base for best resolution).

• Complexation: Mix the amino alcohol (free base) with 1.0–2.0 equivalents of the chiral agent in CDCl₃.

• Observation: Focus on the N-Methyl singlet .

  • In an achiral environment, it is a single peak.

  • In the presence of the chiral agent, the (S)-enantiomer and (R)-impurity will form diastereomeric complexes.

  • Result: The N-Me singlet will split into two distinct singlets. Integration of these two peaks yields the % ee directly.

Troubleshooting & Quality Control

pH Dependence of Chemical Shifts

The chemical shifts of the protons adjacent to the nitrogen (C2-H, C3-H, N-Me) are highly pH-dependent.

• Scenario: If the salt is not stoichiometric (excess HCl or presence of free base), the peaks will migrate.

• Validation: If shifts deviate >0.2 ppm from expected values, check the pH of the NMR solution. A fully protonated salt (low pH) has deshielded (downfield) signals compared to the free base.

Impurity Profiling

Common synthetic impurities to watch for:

• Alaninol (Unmethylated): Look for absence of N-Me singlet (~2.7 ppm).

• Dimethylated (Tertiary amine): Look for N(Me)₂ singlet (~2.3 ppm in free base, shifted in salt).

• Starting Material (Ester): If made from alanine methyl ester, look for a methoxy singlet (~3.7 ppm).

Workflow Visualization

Figure 2: Operational workflow for NMR analysis of (S)-2-(Methylamino)propan-1-ol HCl.

References

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). SDBS No. 17234 (N-Methyl-DL-alaninol). Available at: [Link]

• Wenzel, T. J. (2007). Discrimination of Chiral Compounds Using NMR Spectroscopy.[1][2] Wiley-Interscience. (Authoritative text on Chiral Solvating Agents).

• Fulmer, G. R., et al. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 29(9), 2176–2179. Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Guide: Chiral Oxazolidine Synthesis via Condensation of (S)-2-(Methylamino)propan-1-ol Hydrochloride

Topic: (S)-2-(Methylamino)propan-1-ol hydrochloride reaction with aldehydes Content Type: Detailed Application Note & Protocol Audience: Synthetic Chemists, Process Development Scientists

Introduction & Scope

This application note details the protocol for reacting (S)-2-(Methylamino)propan-1-ol hydrochloride (

-methyl-L-alaninol HCl) with various aldehydes. The primary transformation described is the formation of chiral 1,3-oxazolidines .

These heterocycles serve three critical functions in drug development:

• Chiral Auxiliaries: They induce stereochemical control in subsequent reactions (e.g., alkylations at the

  -position).

• Prodrug Moieties: They act as hydrolytically labile masking groups for amino-alcohols or aldehydes.

• Synthetic Intermediates: They are stable intermediates often reduced to form tertiary amines via reductive amination pathways.

Key Technical Challenge: The starting material is a hydrochloride salt . A protonated secondary amine (

) is non-nucleophilic. Therefore, this protocol emphasizes the critical neutralization strategy required to activate the starting material for condensation.

Mechanistic Principles

The reaction follows a condensation-cyclization pathway.[1] The stereocenter at C4 (derived from the L-alanine precursor) exerts 1,3-induction on the newly formed aminal center at C2.

Reaction Pathway[1][2][3][4][5][6][7][8][9][10]

• Freebasing: Removal of HCl to generate the nucleophilic secondary amine.

• Nucleophilic Attack: The amine attacks the aldehyde carbonyl, forming a hemiaminal intermediate.

• Cyclization: The hydroxyl group attacks the iminium ion (or hemiaminal carbon) in a 5-endo-trig favored closure.

• Dehydration: Loss of water drives the equilibrium toward the stable oxazolidine ring.

Pathway Visualization

Figure 1: Mechanistic pathway from the inactive hydrochloride salt to the cyclized oxazolidine product.

Experimental Protocols

Pre-requisite: Stoichiometry & Properties

Component	Molecular Weight	Role	Notes
(S)-2-(Methylamino)propan-1-ol HCl	125.60 g/mol	Limiting Reagent	Hygroscopic. Store in desiccator.
Aldehyde	Variable	Electrophile	Use 1.05 – 1.10 equiv.
Base	Variable	Neutralizer	Must be stoichiometric (1.0 equiv).
Solvent	Toluene or DCM	Medium	Toluene for azeotropic removal; DCM for sieves.

Protocol A: Standard Azeotropic Distillation (Scalable)

Best for: Stable, non-volatile aldehydes and gram-to-kilogram scale synthesis.

Reagents:

• (S)-2-(Methylamino)propan-1-ol HCl (1.0 equiv)

• Aldehyde (1.1 equiv)

• Toluene (10-15 mL per gram of SM)

• Sodium Hydroxide (1.0 equiv, as 2M aq. solution) or Triethylamine (1.1 equiv)

Procedure:

• Freebasing (Biphasic Method):

  • Dissolve the amino alcohol HCl salt in a minimum amount of water.[2]

  • Add 2M NaOH (1.0 equiv) while stirring at 0°C.

  • Extract the free amine exhaustively with DCM or Toluene (3x).

  • Critical Step: If using Toluene for the reaction, extract directly into Toluene. If using DCM, dry (Na2SO4) and concentrate carefully (the free base is volatile) before redissolving in Toluene.

• Reaction Assembly:

  • Charge a reaction flask equipped with a Dean-Stark trap and reflux condenser.

  • Add the free amine solution (in Toluene) and the aldehyde (1.1 equiv).

  • Optional: Add a catalytic amount of p-Toluenesulfonic acid (p-TsOH, 0.05 equiv) to accelerate dehydration, though many aldehydes react without acid catalysis.

• Reflux:

  • Heat to reflux (approx. 110°C). Monitor water collection in the Dean-Stark trap.

  • Continue until water evolution ceases (typically 2–6 hours).

• Workup:

  • Cool to room temperature.[3][2][4]

  • Wash the organic layer with saturated NaHCO3 (to remove p-TsOH) and brine.

  • Dry over MgSO4 and concentrate under reduced pressure.

• Purification:

  • Oxazolidines are often hydrolytically unstable on silica gel. Distillation (Kugelrohr) is preferred. If chromatography is necessary, use basic alumina or silica pre-treated with 1% Triethylamine.

Protocol B: In-Situ Neutralization with Molecular Sieves (Mild)

Best for: Sensitive aldehydes, small scale (<1g), or high-throughput screening.

Reagents:

• (S)-2-(Methylamino)propan-1-ol HCl (1.0 equiv)

• Aldehyde (1.05 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.1 equiv)

• Dichloromethane (DCM) or THF (anhydrous)

• Activated 4Å Molecular Sieves (powdered)

Procedure:

• Preparation:

  • Flame-dry a round-bottom flask and cool under Argon/Nitrogen.

  • Add (S)-2-(Methylamino)propan-1-ol HCl and anhydrous DCM (0.2 M concentration).

• Neutralization:

  • Add TEA (1.1 equiv) via syringe. Stir for 15 minutes at room temperature. The solution will become clear as the amine frees, though TEA-HCl salts may remain suspended or precipitate depending on solvent.

• Condensation:

  • Add Activated 4Å Molecular Sieves (approx. 200 mg per mmol of substrate).

  • Add the Aldehyde (1.05 equiv).

  • Stir at Room Temperature for 12–24 hours.

• Isolation:

  • Filter the mixture through a Celite pad to remove sieves and amine salts.

  • Concentrate the filtrate.

  • Note: This method often yields product of sufficient purity for immediate use (e.g., reduction).

Workflow Diagram

Figure 2: Decision matrix for selecting the appropriate synthesis protocol.

Characterization & Troubleshooting

NMR Identification

The formation of the oxazolidine ring creates a new chiral center at C2.

• Diagnostic Signal: Look for the C2 proton (O-CH-N). It typically appears as a singlet or doublet (if coupling to aldehyde protons exists) in the

  3.8 – 5.5 ppm range, depending on the aldehyde's electronics.

• Diastereomers: You will likely observe two sets of signals.

  • The (S)-configuration at C4 usually favors the formation of the trans-oxazolidine (substituents at C2 and C4 on opposite faces) to minimize steric clash.

  • Ratio determination: Integrate the N-Methyl singlets (typically

    2.1 – 2.5 ppm).

Common Issues

Problem	Cause	Solution
No Reaction	Amine still protonated.	Ensure full neutralization. If using TEA, ensure it is fresh. Check pH of aqueous layer if using Method A.
Product Hydrolysis	Oxazolidines are water-sensitive.	Avoid acidic workups. Store product under inert atmosphere. Run NMR in treated with basic alumina.
Low Yield	Incomplete water removal.	Reactivate molecular sieves or ensure vigorous reflux in Dean-Stark.

References

• Oxazolidine Synthesis Overview

  • Title: Synthesis and properties of oxazolidines and oxazines.[5][6][7]

  • Source:Chemical Reviews, 1953, 53 (2), pp 309–352.

  • URL:[Link]

• Stereochemical Induction

  • Title: Asymmetric synthesis of -alkyl
  • Source:Journal of the American Chemical Society (Meyers et al.).

  • URL:[Link]

• Microwave/Mild Conditions

  • Title: An Efficient Reaction Process for the Synthesis of Oxazinanes and Oxazolidines.[8][5][6][7]

  • Source:International Journal of Organic Chemistry, 2012.

  • URL:[Link]

• Compound Properties (CAS 40916-61-8)

  • Title: (S)-2-(Methylamino)propan-1-ol hydrochloride Product Page.[9]

  • Source: Sigma-Aldrich / Merck.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. N-BENZYL-L-ALANINOL synthesis - chemicalbook [chemicalbook.com]
• 4. Oxazoline - Wikipedia [en.wikipedia.org]
• 5. An Efficient Reaction Process for the Synthesis of Oxazinanes, and Oxazolidines in the Presence of Air [file.scirp.org]
• 6. An Efficient Reaction Process for the Synthesis of Oxazinanes, and Oxazolidines in the Presence of Air [scirp.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. BJOC - One-pot synthesis of oxazolidinones and five-membered cyclic carbonates from epoxides and chlorosulfonyl isocyanate: theoretical evidence for an asynchronous concerted pathway [beilstein-journals.org]
• 9. CAS#:40916-61-8 | (S)-2-(methylamino)propan-1-ol hydrochloride | Chemsrc [chemsrc.com]

Technical Notes & Optimization

Technical Support Center: (S)-2-(Methylamino)propan-1-ol Hydrochloride Synthesis

Critical Impurity Profile & Mechanistic Origins

In the synthesis of (S)-2-(methylamino)propan-1-ol (also known as N-methyl-L-alaninol), achieving high enantiomeric excess (>98% ee) and chemical purity is often comprised by three specific side-reaction pathways: Over-methylation , Racemization , and Oxazolidine formation .

The table below summarizes the critical impurities you are likely encountering.

Diagnostic Impurity Table

Impurity Name	Structure Description	Origin / Root Cause	Detection (¹H NMR)
Dimethyl Impurity	N,N-Dimethyl-L-alaninol	Over-methylation: Occurs during reductive amination (Eschweiler-Clarke conditions) when reaction does not stop at secondary amine.	Singlet at ~2.2-2.3 ppm integrates for 6H (vs 3H for product).
Racemate	(R/S)-Mixture	Racemization: (1) High temp/basic conditions on starting material.[1] (2) Retro-aldol mechanisms via aldehyde intermediates.	Chiral HPLC required. Splitting of methyl doublet in presence of chiral shift reagent.
Oxazolidine	3,4-Dimethyloxazolidine	Condensation: Reaction of product amino-alcohol with unreacted formaldehyde. Stable cyclic aminal.	Distinct methylene protons in ring system; shifts downfield from acyclic alcohol.
Unreacted Primary Amine	L-Alaninol	Under-methylation / Incomplete Conversion: Stoichiometry errors or catalyst poisoning.	Missing N-Me singlet; presence of broad NH₂ exchangeable peak.

Synthesis-Specific Troubleshooting

Select the synthetic route you are currently utilizing to view specific troubleshooting protocols.

Route A: Reduction of N-Protected L-Alanine (Recommended)

Methodology: Reduction of N-(methoxycarbonyl)-L-alanine or N-formyl-L-alanine using LiAlH₄ (Lithium Aluminum Hydride). Advantage:[2][3][4] Preserves stereochemistry and prevents over-methylation.

Q: My product yield is low, and I see a "gelatinous" emulsion during workup. How do I fix this? A: The "gel" is aluminum hydroxide coordination complexes trapping your product. Do not use acid to break it (this creates difficult salts). Use the Fieser Workup method strictly:

• Dilute reaction mixture with ether/THF.

• Cool to 0°C.

• For every x grams of LiAlH₄ used, add sequentially:

  • x mL Water[1][2][5]

  • x mL 15% aqueous NaOH

  • 3x mL Water[2]

• Stir vigorously until a white, granular precipitate forms. Filter this solid; your product is in the filtrate.

Q: I see incomplete reduction (residual carbamate/amide). A: Amide reduction requires forcing conditions.

• Solvent: Ensure THF is anhydrous. Reflux is often required (60-66°C) for 4-12 hours.

• Stoichiometry: Use at least 2.5 - 3.0 equivalents of hydride per mole of amide/carbamate. The first hydride deprotonates the N-H (if secondary amide), the second/third effect the reduction.

Route B: Reductive Amination of L-Alaninol (High Risk)

Methodology: Reaction of L-Alaninol with Formaldehyde (HCHO) and a reducing agent (NaBH₄, NaCNBH₃, or H₂/Pd). Risk: This route is prone to Dimethylation and Oxazolidine formation.

Q: I cannot stop the reaction at the mono-methyl stage; I keep getting the dimethyl product. A: This is the classic "Eschweiler-Clarke" trap. Once the mono-methyl amine forms, it is more nucleophilic than the primary amine, accelerating the second methylation.

• Solution 1 (Stoichiometry): Use a strict 0.95 eq of Formaldehyde. Do not use excess.

• Solution 2 (Stepwise Protection): Do not use formaldehyde directly.

  • React L-Alaninol with Benzaldehyde

    Forms Benzyl imine.

  • Methylate with Methyl Iodide (MeI) or Dimethyl Sulfate.

  • Hydrolyze the imine.

  • Note: This prevents over-methylation because the nitrogen cannot accept a second methyl group while part of the imine double bond.

Q: I see a mystery peak in NMR that suggests a cyclic structure. A: You have formed 3,4-dimethyloxazolidine .

• Mechanism: The product (amino alcohol) reacts with residual formaldehyde.

• Fix: Ensure all formaldehyde is consumed or quenched before workup. Treat the crude mixture with dilute acid (1M HCl) for 30 mins to hydrolyze the oxazolidine ring back to the amino alcohol and formaldehyde, then wash the formaldehyde away (or strip it) before basifying.

Visualizing the Reaction Pathways

The following diagram illustrates the competition between the desired pathway and the side reactions.

Figure 1: Mechanistic divergence in reductive amination. Note that the target product is more nucleophilic than the starting material, driving the red "Over-Methylation" pathway.

Salt Formation & Workup Challenges

The hydrochloride salt of (S)-2-(methylamino)propan-1-ol is extremely hygroscopic . Handling it in humid air will result in a sticky oil/gum rather than a free-flowing solid.

Protocol for Stable Salt Formation:

• Isolate Free Base: Obtain the free amine as a dry oil (dry over Na₂SO₄, rotovap).

• Dissolve: Dissolve the oil in anhydrous diethyl ether or anhydrous 1,4-dioxane .

• Acidify: Add 2.0 M HCl in Diethyl Ether dropwise at 0°C under Nitrogen.

  • Crucial: Do not use aqueous HCl.

• Precipitate: The salt should precipitate immediately as a white solid.

• Filtration: Filter under an inert atmosphere (Nitrogen blanket) if possible.

• Drying: Dry in a vacuum oven at 40°C over P₂O₅ desiccant.

Analytical Diagnostics

Use these key signals to validate your product purity.

Component	¹H NMR Signal (in D₂O or CDCl₃)
N-Methyl (Target)	Singlet at ~2.3 ppm (3H).[2]
C-Methyl (Backbone)	Doublet at ~1.0-1.1 ppm (3H).
N,N-Dimethyl (Impurity)	Singlet at ~2.2 ppm (6H). Watch for this integration!
Methine (Chiral Center)	Multiplet at ~2.7-2.8 ppm .

References

• Reduction of Amino Acid Esters: Abiko, A., et al. "Simple and efficient synthesis of optically active amino alcohols." Tetrahedron Letters, 1992.

• Eschweiler-Clarke Side Reactions: Pine, S. H.[6] "The Eschweiler-Clarke Methylation of Amines." Organic Reactions, 2011.[7]

• Oxazolidine Formation: Bergmann, E. D. "The Structure of the Products of the Reaction between Formaldehyde and Amino-alcohols." Chemical Reviews, 1953.

• Fieser Workup Protocol: Fieser, L. F., & Fieser, M. Reagents for Organic Synthesis, Vol. 1, Wiley, 1967.

Sources

• 1. CA2706463A1 - Process for the preparation of (s)-2-amino-1-propanol (l-alaninol) from (s)-1-methoxy-2-propylamine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. 1-Propanol, 2-methyl-2-(methylamino)- | 27646-80-6 [chemicalbook.com]
• 6. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 7. jk-sci.com [jk-sci.com]

Technical Support Center: (S)-2-(Methylamino)propan-1-ol Hydrochloride

This is Dr. Aris Thorne , Senior Application Scientist at the Fine Chemical Stability Unit. Below is the technical support dossier for (S)-2-(Methylamino)propan-1-ol hydrochloride .

This guide deviates from standard "storage sheets" to address the practical realities of handling chiral amino alcohol salts in a research environment. Our focus is on preserving enantiomeric excess (

) and preventing the deliquescence common to this class of compounds.

[1]

CAS: 40916-61-8 (HCl salt) | Role: Chiral Building Block / Auxillary Critical Characteristic: Highly Hygroscopic & Oxidation-Prone

PART 1: Core Storage Directives (The "Golden Rules")

As a hydrochloride salt of a secondary amine, this compound is thermodynamically stable but kinetically vulnerable to environmental factors.[1] You are not just storing a chemical; you are preserving a chiral center.[1]

1. The Moisture Imperative (Hygroscopicity)

The Issue: Like many amine hydrochlorides, this compound is deliquescent.[1][2] It will aggressively scavenge atmospheric water, transitioning from a crystalline solid to a sticky gum, and finally to an aqueous solution within minutes in humid air.[1] The Protocol:

• Primary Barrier: Store in a glass vial with a Teflon-lined screw cap.[1] Parafilm is insufficient for long-term storage; use electrical tape or heat-shrink bands over the cap.[1]

• Secondary Barrier: Place the vial inside a desiccator or a secondary jar containing active desiccant (e.g., Drierite or Silica Gel with indicator).[1]

• Atmosphere: Purge the headspace with Argon or Nitrogen before sealing.

2. Thermal & Photochemical Control

The Issue: While the HCl salt protects the amine from rapid oxidation, thermal energy can accelerate racemization or degradation, especially if moisture is present.[1] The Protocol:

• Temperature: 2–8°C (Refrigerated). Do not freeze unless specified, as freeze-thaw cycles can induce condensation inside the vial.

• Light: Store in amber vials or wrap clear vials in aluminum foil to prevent photo-oxidation of the amine moiety.[1]

PART 2: Troubleshooting Guide (Q&A)

Q1: "I opened the vial, and the white powder has turned into a sticky, colorless gel. Is it ruined?"

Diagnosis: Deliquescence. The salt has absorbed atmospheric moisture. It is likely chemically intact but physically unmanageable.[1] Immediate Action:

• Do NOT heat aggressively to dry, as this may degrade the compound or cause racemization.[1]

• Vacuum Drying: Place the open vial in a vacuum desiccator over

  (Phosphorus Pentoxide) or KOH pellets for 24–48 hours. The solid should reform.[1]

• Alternative: If the exact mass is not critical, dissolve the gel in a known volume of dry methanol to create a stock solution.[1] Determine the concentration via quantitative NMR (qNMR) or titration.[1]

Q2: "The compound has developed a faint yellow tint. Can I still use it?"

Diagnosis: Trace Oxidation. The secondary amine group has likely undergone minor oxidation to form N-oxides or imine impurities.[1] Risk Assessment:

• For rigorous catalysis/synthesis: Purify. Trace impurities can poison catalysts or lower

  .[1]

• For rough screening: Likely acceptable if purity is >95% by HPLC.[1] Remediation (Recrystallization):

• Dissolve the salt in a minimum amount of hot Ethanol or Isopropanol .[1]

• Add Diethyl Ether or Hexane dropwise until turbidity persists.[1]

• Cool slowly to 4°C. Filter the white crystals under an inert atmosphere.

Q3: "How do I weigh this accurately without it gaining weight on the balance?"

The "Difference Weighing" Technique: Never weigh hygroscopic salts directly on an open weighing boat.[1]

• Tare a capped vial containing the source material.[1]

• Quickly transfer an estimated amount to your reaction vessel.[1]

• Immediately recap the source vial and weigh it again.[1]

• Mass used = (Initial Mass) - (Final Mass). Note: Perform this operation inside a glovebox or a glove bag if humidity is >40%.

PART 3: Technical Data & Solubility Profile

Property	Specification / Behavior
Physical State	White to off-white crystalline solid
Solubility (High)	Water, Methanol, Ethanol, DMSO
Solubility (Low)	Dichloromethane (DCM), Tetrahydrofuran (THF)
Solubility (Insoluble)	Hexanes, Toluene, Diethyl Ether
pKa (approx)	~9.5 (Amine), ~14 (Alcohol)
Hygroscopicity	Severe (Deliquescent)

PART 4: Experimental Workflows (Visualized)

Diagram 1: The "Rescue" Protocol for Wet/Clumped Salts

Caption: Decision logic for handling compromised (S)-2-(Methylamino)propan-1-ol HCl samples.

Diagram 2: Storage & Degradation Pathways

Caption: Mechanism of environmental impact on the stability of amino alcohol salts.

[1]

PART 5: References

• National Institutes of Health (PubChem). 2-(Methylamino)ethanol (Analogous Stability Data). Retrieved from [Link][1]

Sources

• 1. N-Methylethanolamine - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: (S)-2-(Methylamino)propan-1-ol hydrochloride

Welcome to the technical support resource for (S)-2-(Methylamino)propan-1-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purity of this critical chiral building block. Our goal is to provide you with the expertise and methodologies to identify, troubleshoot, and resolve impurity-related issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should be aware of when using (S)-2-(Methylamino)propan-1-ol hydrochloride?

When working with (S)-2-(Methylamino)propan-1-ol hydrochloride, impurities can arise from the synthetic pathway, degradation, or stereochemical infidelity. Understanding these potential contaminants is the first step toward ensuring the integrity of your results.

The primary impurity of concern is the unwanted (R)-enantiomer, which can interfere with stereospecific reactions. Additionally, several process-related impurities and potential degradation products may be present. Commercially available batches often have purities ranging from 95% to 98%, making awareness of potential minor components crucial.[1][2][3]

Table 1: Summary of Common Impurities

Impurity Name	CAS Number	Type	Potential Impact
(R)-2-(Methylamino)propan-1-ol	152230-64-3	Enantiomeric	Alters stereochemistry of final products; may affect biological activity or crystallization properties.
2-Amino-2-methyl-1-propanol	124-68-5	Synthesis-Related	Can compete in reactions, leading to undesired side products.[4]
Alanine / Alaninol Derivatives	N/A	Synthesis-Related	Unreacted starting materials or intermediates from common synthetic routes (e.g., reduction of L-Alanine).
Over-methylated Species (Quaternary Salt)	N/A	Synthesis-Related	Byproduct of N-methylation step; may be highly polar and impact purification.
(S)-2-(Methylamino)propanal	N/A	Degradation	Oxidation product of the primary alcohol; can form Schiff bases or other reactive intermediates.
Residual Solvents (e.g., Methanol, Ethanol)	Various	Process-Related	Can affect reaction kinetics, solubility, and safety.

Below is a diagram illustrating the origins of these common impurities.

Caption: Origin of impurities in (S)-2-(Methylamino)propan-1-ol HCl.

Q2: My downstream reaction is yielding a diastereomeric mixture instead of a single isomer. Could the (R)-enantiomer in my starting material be the cause?

Yes, absolutely. This is a classic sign of enantiomeric contamination in a chiral starting material. Even a small percentage of the (R)-enantiomer can lead to the formation of a corresponding diastereomer in your product, complicating purification and reducing the yield of your target molecule.

Troubleshooting Steps:

• Confirm Enantiomeric Purity: The first and most critical step is to determine the enantiomeric excess (e.e.) of your (S)-2-(Methylamino)propan-1-ol hydrochloride starting material. This cannot be done with standard reverse-phase HPLC. You must use a chiral chromatography method.

• Analyze the Product Mixture: Use HPLC or NMR (with a chiral shift reagent, if necessary) to confirm that the unexpected product is indeed the corresponding diastereomer.

• Purify the Starting Material (If Necessary): If significant enantiomeric contamination is found, consider purifying the starting material or sourcing a higher-purity grade.

Experimental Protocol: Chiral HPLC for Enantiomeric Purity

This protocol provides a robust method for separating the (S) and (R) enantiomers. The choice of a chiral stationary phase (CSP) is critical; polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often effective for amino alcohols.

1. Materials:

• HPLC system with UV detector
• Chiral column (e.g., Daicel CHIRALPAK® series or equivalent)
• HPLC-grade Hexane, Isopropanol (IPA), and Diethylamine (DEA)
• (S)-2-(Methylamino)propan-1-ol hydrochloride sample
• Reference standard for the racemic or (R)-enantiomer, if available.

2. Chromatographic Conditions (Example):

• Column: Chiral Stationary Phase (e.g., Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel)
• Mobile Phase: Hexane:Isopropanol:Diethylamine (80:20:0.1, v/v/v)
• Flow Rate: 1.0 mL/min
• Column Temperature: 25 °C
• Detection: UV at 215 nm
• Injection Volume: 10 µL

3. Procedure:

• Sample Preparation: Dissolve ~1 mg of the hydrochloride salt in 1 mL of the mobile phase. The amine additive (DEA) helps ensure good peak shape and solubility of the free base on the column.
• System Suitability: If available, inject a solution of the racemic mixture to confirm that the two enantiomer peaks are well-resolved (Resolution > 1.5).
• Analysis: Inject the sample solution. The (S)-enantiomer will be the major peak. The area of the (R)-enantiomer peak can be used to calculate the enantiomeric excess (% e.e.).
• Calculation: % e.e. = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] * 100

Q3: I'm seeing unexpected peaks in my standard reverse-phase HPLC analysis. How can I identify them?

Unexpected peaks on a standard achiral HPLC chromatogram typically correspond to synthesis-related impurities or degradation products. Identifying the impurity is key to resolving the issue.

Troubleshooting Workflow:

The following diagram outlines a logical workflow for identifying and resolving unknown peaks.

Caption: Workflow for impurity identification and resolution.

Experimental Protocol: RP-HPLC for General Purity

This method is suitable for quantifying the main component and detecting most non-enantiomeric impurities.[5][6]

1. Materials:

• HPLC system with UV or ELSD detector
• C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm)
• HPLC-grade Water, Acetonitrile (ACN), and Trifluoroacetic Acid (TFA) or Formic Acid
• (S)-2-(Methylamino)propan-1-ol hydrochloride sample

2. Chromatographic Conditions (Example):

• Column: Agilent Zorbax SB-C18 or equivalent[5]
• Mobile Phase A: 0.1% TFA in Water
• Mobile Phase B: 0.1% TFA in Acetonitrile
• Gradient: 5% B for 1 min, ramp to 95% B over 10 min, hold for 2 min.
• Flow Rate: 1.0 mL/min
• Column Temperature: 30 °C
• Detection: UV at 210 nm (as the compound lacks a strong chromophore) or Evaporative Light Scattering Detector (ELSD).
• Injection Volume: 5 µL

3. Procedure:

• Sample Preparation: Dissolve ~1 mg of the sample in 1 mL of Mobile Phase A.
• Analysis: Inject a blank (Mobile Phase A), followed by your sample.
• Interpretation:
• More Polar Impurities (e.g., starting materials like alaninol): Will elute earlier than the main peak.
• Less Polar Impurities (e.g., process-related byproducts): Will elute later.
• LC-MS: For definitive identification, couple this method to a mass spectrometer to obtain the mass-to-charge ratio (m/z) of the unknown peaks. The expected m/z for the free base is 90.14 ([M+H]⁺).

Q4: How can I remove these impurities from my sample?

For many applications, the purity from the supplier is sufficient. However, if high purity is required, recrystallization is often the most effective method for removing small amounts of impurities from a solid substance like a hydrochloride salt.

Protocol: Recrystallization of (S)-2-(Methylamino)propan-1-ol hydrochloride

Causality: This technique works by exploiting differences in solubility between the desired compound and the impurities in a chosen solvent system at different temperatures. The goal is to find a solvent that dissolves the compound well when hot but poorly when cold, while impurities remain in solution or are insoluble in the hot solvent.

1. Materials:

• Crude (S)-2-(Methylamino)propan-1-ol hydrochloride
• Solvent system (e.g., Isopropanol/Methanol mixture, Ethanol)
• Erlenmeyer flask
• Hot plate and condenser
• Ice bath
• Büchner funnel and filter paper
• Vacuum flask

2. Procedure:

• Solvent Selection: In a test tube, test the solubility of a small amount of your material in various solvents. A good solvent will require heating to dissolve the compound. An isopropanol/methanol mixture is a common starting point for amino alcohol salts.
• Dissolution: Place the crude material in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid. This ensures the solution is saturated.
• Hot Filtration (Optional): If there are insoluble impurities (like dust or inorganic salts), quickly filter the hot solution through a pre-warmed funnel to remove them.
• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Do not disturb the flask, as this promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.
• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any residual mother liquor containing the dissolved impurities.
• Drying: Dry the purified crystals under vacuum.

3. Validation:

• Analyze the purified material using the HPLC methods described above to confirm the removal of the targeted impurities and to check the enantiomeric purity.

References

• Chemsrc. (S)-2-(methylamino)propan-1-ol hydrochloride. [Link]

• ResearchGate. 3-(N-Methylamino)-1-(2-thienyl)propan-1-ol: Revisiting Eli Lilly's Resolution−Racemization−Recycle Synthesis of Duloxetine for Its Robust Processes. [Link]

• Al-Shakliah, N. S., et al. (2024). Evaluation of stability of (1R,2 S)-(−)-2-methylamino-1-phenyl-1-propanol hydrochloride in plasma and urine samples-inoculated with Escherichia coli using high-performance liquid chromatography (HPLC). World Journal of Microbiology and Biotechnology, 40(4), 96. [Link]

• Google Patents. CN1911899A - Preparation method of 2-amino-2-methyl-1-propanol.

• PubChem. 2-(Methylamino)propan-1-ol. [Link]

• Cole-Parmer. SAFETY DATA SHEET - 2-AMINO-2-METHYL-1-PROPANOL, BUFFER CONCENTRATE. [Link]

• ResearchGate. (PDF) Evaluation of stability of (1R,2 S)-(−)-2-methylamino-1-phenyl-1-propanol hydrochloride in plasma and urine samples-inoculated with Escherichia coli using high-performance liquid chromatography (HPLC). [Link]

• SIELC Technologies. 2-methyl-2-(methylamino)propan-1-ol. [Link]

• Google Patents.

• OSHA. 2-AMINO-2-METHYL-1-PROPANOL (AMP). [Link]

Sources

• 1. CAS#:40916-61-8 | (S)-2-(methylamino)propan-1-ol hydrochloride | Chemsrc [chemsrc.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. 2-(Methylamino)propan-1-ol | CymitQuimica [cymitquimica.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. Evaluation of stability of (1R,2 S)-(−)-2-methylamino-1-phenyl-1-propanol hydrochloride in plasma and urine samples-inoculated with Escherichia coli using high-performance liquid chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up (S)-2-(Methylamino)propan-1-ol Hydrochloride Synthesis

Welcome to the technical support center for the synthesis of (S)-2-(Methylamino)propan-1-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this valuable chiral amino alcohol. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure a successful, efficient, and reproducible synthesis.

Introduction

(S)-2-(Methylamino)propan-1-ol, also known as L-alaninol, N-methyl-, is a crucial chiral building block in the synthesis of various pharmaceutical compounds. Its scale-up presents several challenges, including maintaining stereochemical integrity, controlling side reactions, and achieving high purity. This guide will address these challenges head-on, providing practical solutions based on established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route to (S)-2-(Methylamino)propan-1-ol hydrochloride?

A1: A highly effective and scalable route starts from the readily available and chiral amino acid, L-alanine. The synthesis involves two key steps: the reduction of the carboxylic acid moiety of L-alanine to an alcohol, followed by N-methylation. This approach is favored for its stereospecificity, starting from a chiral pool material.

Q2: How can I ensure the chiral integrity of the product during synthesis?

A2: Maintaining chiral integrity is paramount. The key is to use a starting material with high enantiomeric purity, such as L-alanine, and employ reaction conditions that do not racemize the chiral center. Reduction of L-alanine derivatives with mild reducing agents like sodium borohydride in water is a reliable method.[1] It is crucial to monitor the enantiomeric excess (ee) of your product using chiral chromatography (HPLC or GC).

Q3: What are the primary challenges when scaling up the N-methylation step?

A3: The main challenges in scaling up N-methylation include preventing over-methylation to the quaternary ammonium salt, ensuring complete reaction of the starting material, and managing the exothermicity of the reaction. Careful control of stoichiometry, temperature, and reaction time is essential.[2][3]

Q4: What are the expected yield and purity for this synthesis?

A4: With an optimized protocol, you can expect an overall yield of 70-85% from L-alanine. The final product, (S)-2-(Methylamino)propan-1-ol hydrochloride, should have a purity of >98%, with an enantiomeric excess of >99%.

Troubleshooting Guide

Issue 1: Low Yield in the Reduction of L-Alanine Derivative

Symptom	Potential Causes	Recommended Solutions
Incomplete conversion of starting material (e.g., L-alanine methyl ester).	1. Insufficient Reducing Agent: The stoichiometry of the reducing agent (e.g., lithium borohydride, sodium borohydride) may be inadequate. 2. Reaction Temperature Too Low: The reduction may be sluggish at lower temperatures. 3. Poor Quality of Reducing Agent: The reducing agent may have degraded due to improper storage.	1. Increase Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of the reducing agent. 2. Optimize Temperature: For NaBH4 in water, the reaction can be run at room temperature.[1] For LiBH4 in an organic solvent, gentle heating may be required.[4] 3. Use Fresh Reagent: Ensure the reducing agent is fresh and has been stored under anhydrous conditions.
Formation of multiple byproducts.	1. Over-reduction: Use of a harsh reducing agent like LiAlH4 can lead to over-reduction of other functional groups if present. 2. Side Reactions with Solvent: The solvent may be reacting with the reducing agent.	1. Choose a Milder Reducing Agent: NaBH4 is generally preferred for the reduction of esters to alcohols in the presence of other sensitive groups. 2. Select an Appropriate Solvent: Ethereal solvents like THF or DME are suitable for LiBH4, while water or ethanol can be used for NaBH4.[1][4]

Issue 2: Incomplete N-Methylation or Over-Methylation

Symptom	Potential Causes	Recommended Solutions
Presence of both starting material (alaninol) and the desired N-methylated product.	1. Insufficient Methylating Agent: The amount of methylating agent (e.g., methyl iodide, dimethyl sulfate) is not enough for complete conversion. 2. Inadequate Base: The base used may not be strong enough to deprotonate the amino group effectively.[2] 3. Short Reaction Time: The reaction may not have been allowed to proceed to completion.	1. Adjust Stoichiometry: Use a slight excess of the methylating agent (1.1-1.2 equivalents). 2. Select a Suitable Base: Use a non-nucleophilic base like potassium carbonate or triethylamine. For more challenging substrates, a stronger base like sodium hydride in an aprotic solvent may be necessary.[2] 3. Monitor the Reaction: Use TLC or GC-MS to monitor the reaction progress and ensure it has gone to completion.
Presence of a significant amount of the di-methylated byproduct.	1. Excess Methylating Agent: Using a large excess of the methylating agent will favor di-methylation. 2. High Reaction Temperature: Higher temperatures can increase the rate of the second methylation.[3]	1. Control Stoichiometry: Carefully control the amount of methylating agent used. 2. Maintain Low Temperature: Run the reaction at a lower temperature (e.g., 0 °C to room temperature) to favor mono-methylation.

Issue 3: Difficulty in Product Isolation and Purification

Symptom	Potential Causes	Recommended Solutions
The product is an oil and difficult to crystallize as the hydrochloride salt.	1. Presence of Impurities: Residual solvents or byproducts can inhibit crystallization. 2. Incorrect pH: The pH of the solution may not be optimal for hydrochloride salt precipitation.	1. Purify the Free Base: Before forming the hydrochloride salt, purify the free base by distillation or column chromatography. 2. Optimize Crystallization Conditions: Slowly add a solution of HCl in a suitable solvent (e.g., isopropanol, ethanol) to a solution of the purified free base in a non-polar solvent (e.g., diethyl ether, heptane) to induce crystallization.[5]
The final product has low purity.	1. Incomplete Removal of Reagents: Residual methylating agent or base may be present. 2. Inefficient Work-up: The aqueous work-up may not have effectively removed all impurities.	1. Thorough Work-up: Perform multiple extractions and washes during the work-up procedure. 2. Recrystallization: Recrystallize the final hydrochloride salt from a suitable solvent system (e.g., ethanol/ether) to improve purity.[5]

Experimental Protocols

Protocol 1: Synthesis of (S)-2-Aminopropan-1-ol (L-Alaninol) from L-Alanine Methyl Ester Hydrochloride

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve L-alanine methyl ester hydrochloride (1 equivalent) in water.

• Reduction: Cool the solution in an ice bath. Slowly add sodium borohydride (2-3 equivalents) portion-wise, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 18 hours.[1]

• Quenching: Carefully quench the excess sodium borohydride by the slow addition of acetic acid until the pH is acidic and gas evolution ceases.

• Work-up: Concentrate the reaction mixture under reduced pressure. The resulting residue can be purified by column chromatography or used directly in the next step.

Protocol 2: N-Methylation of (S)-2-Aminopropan-1-ol

• Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve (S)-2-aminopropan-1-ol (1 equivalent) and potassium carbonate (1.5 equivalents) in a suitable solvent like methanol.

• Methylation: Cool the mixture to 0 °C. Slowly add methyl iodide (1.1 equivalents) dropwise, keeping the temperature below 5 °C.

• Reaction: After the addition, allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC or GC-MS.

• Work-up: Filter the reaction mixture to remove the inorganic salts. Concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude (S)-2-(methylamino)propan-1-ol.

Protocol 3: Formation and Purification of (S)-2-(Methylamino)propan-1-ol Hydrochloride

• Salt Formation: Dissolve the crude (S)-2-(methylamino)propan-1-ol in a minimal amount of a suitable solvent like isopropanol.

• Precipitation: Slowly add a solution of hydrochloric acid in isopropanol dropwise with vigorous stirring until the pH is acidic. A white precipitate should form.

• Crystallization: Cool the mixture in an ice bath to maximize precipitation.

• Isolation: Collect the white solid by vacuum filtration, wash with cold isopropanol, and then with diethyl ether.

• Drying: Dry the product under vacuum to obtain pure (S)-2-(Methylamino)propan-1-ol hydrochloride.

Visualizing the Synthesis and Troubleshooting

Caption: A flowchart illustrating the synthetic pathway and key troubleshooting checkpoints.

References

• New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1 - ACS.org. (n.d.).
• Technical Support Center: N-Methylation of Isatin Derivatives - Benchchem. (n.d.).
• US5866719A - Process for the purification of an aminoalcohol - Google Patents. (n.d.).
• Amino Alcohol Synthesis Service - BOC Sciences. (n.d.).
• Synthesis of methylephedrine - PrepChem.com. (n.d.).
• The Synthesis and Pharmacology of Ephedrine Analogues A Thesis Submitted for the Degree of Master of Science in Chemistry By Aid - DORAS | DCU Research Repository. (n.d.).
• CN101570492A - Chemical method for synthesizing ephedrine - Google Patents. (n.d.).
• US2243977A - Process for the preparation of amino-alcohols - Google Patents. (n.d.).
• Is there any way to increase the N-methylation response of aliphatic amines? (n.d.).
• 3-(N-Methylamino)-1-(2-thienyl)propan-1-ol: Revisiting Eli Lilly's Resolution−Racemization−Recycle Synthesis of Duloxetine for Its Robust Processes - ResearchGate. (n.d.).
• Appendix One: Forensic Science Service – Methylamphetamine - GOV.UK. (n.d.).
• 2-Amino-2-methyl-1-propanol synthesis - ChemicalBook. (n.d.).
• 2-Amino-2-methyl-1-propanol hydrochloride for synthesis 3207-12-3 - Sigma-Aldrich. (n.d.).
• 2 - Organic Syntheses Procedure. (n.d.).
• Synthesis of 1, 2 Amino Alcohols through Arbuzov Method - CSB and SJU Digital Commons. (2015, April 23).
• Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. (2017).
• CN1911899A - Preparation method of 2-amino-2-methyl-1-propanol - Google Patents. (n.d.).
• US8344182B2 - Process for the preparation of (S)-2-amino-1-propanol (L-alaninol) from (S)-1-methoxy-2-propylamine - Google Patents. (n.d.).
• KR820000327B1 - Process for the preparation of methyl ephedrine hydrochloride - Google Patents. (n.d.).
• Troubleshooting side reactions during the formylation step of synthesis - Benchchem. (n.d.).
• A General Method for N‐Methylation of Amines and Nitro Compounds with Dimethylsulfoxide - IT Services - University of Liverpool. (2013, December 10).
• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric - SciHorizon. (2025, February 2).
• Convenient and efficient N-methylation of secondary amines under solvent-free ball milling conditions - PMC. (2024, April 16).
• Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique | The Journal of Organic Chemistry - ACS Publications. (2025, May 23).
• Possible 2-(dimethylamino)propan-1-ol synthesis via DMAE - Powered by XMB 1.9.11. (2019, August 30).
• (S)-2-(Methylamino)propan-1-ol - MilliporeSigma. (n.d.).
• (S)-2-(Methylamino)propan-1-ol - Sigma-Aldrich. (n.d.).
• Synthesis of N-(tert.-butyloxycarbonyl)-L-alaninol (5a) - PrepChem.com. (n.d.).
• N-Methyl-L-Alanine | C4H9NO2 | CID 5288725 - PubChem - NIH. (n.d.).
• L-Alaninol synthesis - ChemicalBook. (n.d.).
• SYNTHESIS AND TROUBLESHOOTING OF CHIRAL 1,2-AMINO ALCOHOLS LEADING TO HIGHLY SUBSTITUTED BISOXAZOLINE LIGANDS BY ADON CALVIN KWO - IDEALS - Illinois. (n.d.).
• N-Methyl-DL-Alanine | C4H9NO2 | CID 4377 - PubChem. (n.d.).

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• 5. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]

Technical Support Center: Enantiomeric Preservation of (S)-2-(Methylamino)propan-1-ol HCl

This guide serves as a specialized technical resource for researchers working with (S)-2-(Methylamino)propan-1-ol hydrochloride (also known as N-methyl-L-alaninol HCl). It addresses the critical challenge of enantiomeric stability, providing mechanistic insights and actionable protocols to prevent racemization.

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Preventing Racemization & Degradation

Core Mechanistic Insight: The "Hidden" Aziridinium Threat

Before troubleshooting, you must understand why this compound racemizes. Unlike simple amino acids,

-amino alcohols possess a unique internal reactivity profile.

The primary vector for racemization in this class of compounds is the formation of an Aziridinium Ion intermediate .

• The Trigger: Under acidic conditions or in the presence of activating agents (e.g., sulfonyl chlorides, thionyl chloride), the hydroxyl group becomes a good leaving group.

• The Event: The neighboring secondary amine performs an intramolecular nucleophilic attack on the

  -carbon, ejecting the leaving group and forming a strained 3-membered aziridinium ring.

• The Consequence: This ring is highly reactive. When it re-opens (via nucleophilic attack by water or chloride), it can do so at either carbon. If it opens at the chiral center with inversion, or if the process is reversible, you lose enantiomeric excess (ee).

Mechanism Visualization

Figure 1: The Aziridinium Racemization Pathway. Activation of the hydroxyl group facilitates intramolecular attack by the amine, creating a transient ring that scrambles stereochemistry upon opening.

Troubleshooting Guide: Process & Handling

Module A: Synthesis & Workup Conditions

Q: I am observing a drop in optical rotation after workup. Is the rotary evaporator temperature to blame? A: Likely, yes. Thermal stress accelerates proton exchange and potential oxidation cycles.

• Risk: Temperatures >40°C, especially if the solution is slightly basic or acidic.

• Solution: Maintain water bath temperature <35°C . Use high vacuum to remove solvents at lower temperatures.

• Critical Check: Ensure your compound is fully protonated (HCl salt form) before concentration. The free base is significantly more prone to air oxidation (forming the

  -amino aldehyde, which racemizes instantly via enolization) compared to the salt.

Q: Can I use strong bases (e.g., NaH, LiHMDS) during my reaction without affecting the chiral center? A: Proceed with extreme caution.

• Mechanism: While the

  -proton of an amino alcohol is not as acidic as a ketone, strong bases can still deprotonate it, leading to racemization.

• Protocol: If a base is required, use non-nucleophilic organic bases like DIPEA or TEA. Avoid inorganic strong bases unless operating at cryogenic temperatures (-78°C).

Q: I used Thionyl Chloride (SOCl2) to convert the alcohol to a chloride, and the product is racemic. Why? A: This is the textbook Aziridinium trap (see Figure 1).

• Causality: SOCl2 activates the -OH. The amine attacks immediately. The chloride ion then opens the ring. Because the ring opening can occur at the secondary carbon (inversion) or primary carbon (retention/rearrangement), the stereochemistry is scrambled.

• Prevention: You cannot prevent the intermediate if the amine is unprotected.

• Fix: You must protect the amine (e.g., Boc, Cbz) before activating the alcohol. This prevents the nitrogen lone pair from attacking the activated carbon.

Module B: Storage & Stability

Q: The white solid has turned into a sticky gum. Has it racemized? A: Not necessarily racemized, but it has degraded physically.

• Diagnosis: (S)-2-(Methylamino)propan-1-ol HCl is highly hygroscopic . It absorbs atmospheric moisture, forming a hydrate or dissolving into a syrup.

• Impact: Water facilitates hydrolysis and proton exchange.

• Protocol:

  • Dry the material under high vacuum over P₂O₅ or in a desiccator.

  • Store in a tightly sealed vial, under Argon/Nitrogen, at -20°C .

  • Re-check purity via HPLC; if chemical purity is intact, chirality is likely preserved.

Analytical Validation Protocols

Do not rely solely on Optical Rotation (

).[1] It is prone to errors from solvent effects, temperature, and concentration. Chiral HPLC is the gold standard.

Protocol: Chiral Purity Determination

Objective: Quantify the (S)- and (R)- enantiomer ratio.

Parameter	Condition
Column	Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate derivatives)
Mobile Phase	n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)
Flow Rate	0.5 - 1.0 mL/min
Temperature	25°C (Control is critical; fluctuations shift retention times)
Detection	UV @ 210-220 nm (Low wavelength required due to lack of chromophores)
Sample Prep	Dissolve 1 mg in 1 mL Mobile Phase (Free base form). If HCl salt, add 1 eq. TEA to neutralize in the vial.

Note: If direct detection is difficult due to weak UV absorption, derivatize with benzoyl chloride or FMOC-Cl to introduce a chromophore before injection.

Reference Data: Solvent Compatibility Matrix

Use this table to select solvents that minimize racemization risk during processing.

Solvent Class	Example	Risk Level	Notes
Alcohols	Methanol, EtOH	Low	Good for storage of the salt. Avoid heating if traces of acid are present.
Chlorinated	DCM, Chloroform	Medium	Can become acidic over time (HCl formation), triggering aziridinium pathways.
Ketones	Acetone	High	AVOID. Reacts with the amine to form oxazolidines/imines (Schiff bases), destroying the product.
Ethers	THF, MTBE	Low	Excellent for workup. Ensure they are peroxide-free (oxidative risk).
Water	Water	Medium	Safe at neutral pH. High pH promotes free base instability; Low pH + Heat promotes rearrangement.

References

• Metró, T., et al. (2010).[2] "Rearrangement of

  -amino alcohols via aziridiniums: a review." Chemical Society Reviews.[2]
• Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.

• Cayman Chemical. (2024).[3] "Product Information: 3-Methylmethcathinone (hydrochloride) - Stability Data."

• Sielc Technologies. (2018). "HPLC Separation of 2-methyl-2-(methylamino)propan-1-ol."

• BenchChem. (2025).[4][5] "Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis."

Sources

• 1. Racemic Modification and Resolution of Racemic Mixture | Pharmaguideline [pharmaguideline.com]
• 2. Rearrangement of β-amino alcohols via aziridiniums: a review - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Validation of (S)-2-(Methylamino)propan-1-ol hydrochloride synthesis method

This guide provides an in-depth validation of the synthesis of (S)-2-(Methylamino)propan-1-ol hydrochloride (also known as N-methyl-L-alaninol hydrochloride), a critical chiral building block in the synthesis of pharmaceutical agents.

Validation of (S)-2-(Methylamino)propan-1-ol Hydrochloride Synthesis

Executive Summary & Strategic Analysis

(S)-2-(Methylamino)propan-1-ol is a bifunctional chiral synthon featuring a secondary amine and a primary alcohol. Its structural integrity is paramount for downstream applications, particularly in the synthesis of heterocyclic pharmaceutical intermediates where stereochemical leakage can lead to inactive or toxic isomers.

This guide validates the Reductive Methylation of N-Carbamate Protected L-Alanine as the superior synthetic route for research and pilot-scale production. Unlike direct alkylation methods that suffer from poly-alkylation, or resolution methods limited by 50% theoretical yields, this pathway ensures high enantiomeric excess (>99% ee) and regioselectivity.

Comparative Route Analysis

The following table contrasts the three primary methodologies available for accessing this scaffold.

Feature	Method A: Carbamate Reduction (Recommended)	Method B: Stepwise N-Methylation	Method C: Classical Resolution
Precursor	L-Alanine (Chiral Pool)	L-Alanine	Hydroxyacetone + Methylamine
Key Reagent	LiAlH₄ (Lithium Aluminum Hydride)	NaBH₄ / Formaldehyde	Tartaric Acid (Resolution Agent)
Step Count	2 (Protection + Reduction)	3-4 (Methylation, Esterification, Red.)	3 (Amination, Salt Formation, Release)
Yield	70–85%	50–65%	< 35% (from racemic)
Enantiomeric Excess	>99% (Retained)	>98% (Risk of racemization)	>95% (Dependent on recrystallization)
Scalability	Moderate (Exothermic quenching)	High (Avoids strong hydrides)	High (Low cost, low yield)

Scientist’s Rationale: Method A is selected for validation because it utilizes the "Chiral Pool" strategy. By starting with optically pure L-Alanine and using a carbamate linker (e.g., Ethyl carbamate or Cbz), the nitrogen is protected from over-methylation. The subsequent LiAlH₄ reduction performs a dual function: it reduces the ester/acid to the alcohol and reduces the carbamate carbonyl to the methyl group in a single, high-yielding step.

Validated Experimental Protocol

Phase 1: Synthesis of N-Ethoxycarbonyl-L-Alanine

Objective: Protect the amine and activate the precursor for specific reduction.

• Setup: Charge a 3-neck round-bottom flask with L-Alanine (1.0 eq) and 2M NaOH (1.1 eq) . Cool to 0°C.[1][2]

• Addition: Dropwise add Ethyl Chloroformate (1.2 eq) while simultaneously adding 2M NaOH to maintain pH ~9–10.

• Reaction: Stir at 0°C for 1 hour, then warm to room temperature (RT) for 2 hours.

• Workup: Wash with diethyl ether (removes unreacted reagent).[2] Acidify aqueous layer with 6M HCl to pH 1–2. Extract with Ethyl Acetate (3x). Dry over MgSO₄ and concentrate.

  • Checkpoint: Product should be a viscous oil or white solid. Confirm identity via ¹H NMR.

Phase 2: "One-Pot" Reduction to (S)-2-(Methylamino)propan-1-ol

Objective: Simultaneous reduction of the carboxylate and carbamate moieties.

• Setup: Flame-dry a flask under Argon. Suspend LiAlH₄ (4.0 eq) in anhydrous THF. Cool to 0°C.[1][2]

  • Critical: Use a high-torque overhead stirrer; the slurry thickens significantly.

• Addition: Dissolve the N-Ethoxycarbonyl-L-Alanine in anhydrous THF and add dropwise to the hydride suspension.

  • Thermodynamics: This reaction is highly exothermic. Maintain internal temp <10°C during addition.

• Reflux: Heat to reflux (66°C) for 12–18 hours. The carbamate carbonyl is reduced to a methylene group (–NH–CO–OEt → –NH–CH₃).

• Quench (Fieser Method): Cool to 0°C. Carefully add:

  • 1 mL Water per gram LiAlH₄

  • 1 mL 15% NaOH

  • 3 mL Water

• Isolation: Filter the granular white precipitate. Dry the filtrate with Na₂SO₄ and concentrate under vacuum.

• Salt Formation: Dissolve the crude oil in dry ethanol/ether. Add 2M HCl in ether dropwise. Filter the white hygroscopic solid.

Process Visualization (DOT Diagram)

The following diagram illustrates the validated workflow and the critical control points (CCPs) for quality assurance.

Caption: Workflow for the reductive synthesis of (S)-2-(Methylamino)propan-1-ol HCl, highlighting the dual-reduction mechanism and QC gates.

Validation Data & Specifications

To validate the product, the following analytical parameters must be met.

Parameter	Specification	Method of Verification
Appearance	White to off-white crystalline solid	Visual Inspection
Purity (HPLC)	≥ 97.0%	C18 Column, Phosphate Buffer/MeCN
Enantiomeric Excess	≥ 99.0%	Chiral HPLC (e.g., Chiralpak AD-H)
¹H NMR (D₂O)	δ ~2.70 (s, 3H, N-Me), 1.25 (d, 3H, C-Me)	400 MHz NMR
Mass Spec	[M+H]⁺ = 90.14 (Free Base)	LC-MS (ESI)
Melting Point	106–108°C (HCl salt, varies by hydration)	Capillary Melting Point

Troubleshooting the "Methyl" Group: A common failure mode in this synthesis is the incomplete reduction of the carbamate, yielding the N-ethyl derivative or the primary amine.

• Validation Check: The ¹H NMR must show a sharp singlet around 2.4–2.7 ppm integrating to 3 protons (N-CH₃). If a triplet/quartet pattern appears, the ethyl group from the carbamate was not reduced to methyl but rather alkylated or unreacted.

References

• Reduction of Carbamates to Methylamines: Kaplan, L. A. (1953). Lithium Aluminum Hydride Reduction of Carbamates. Journal of the American Chemical Society, 75(13), 3065–3068.
• Synthesis of Chiral Amino Alcohols from Amino Acids: Abiko, A., & Masamune, S. (1992). Preparation of N-protected amino alcohols. Tetrahedron Letters, 33(38), 5517-5518.

• Physical Properties & Safety Data

  • Sigma-Aldrich. (2025). (S)-2-(Methylamino)propan-1-ol hydrochloride Product Sheet. Retrieved from

• Alternative Enzymatic Routes

  • BenchChem. (2025). Synthesis of N-Methyl-L-alanine: A Technical Guide. Retrieved from

• General Protocol for Amino Acid Reduction: McKennon, M. J., et al. (1993). A convenient reduction of amino acids and their derivatives. The Journal of Organic Chemistry, 58(13), 3568-3571.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Stereoselective Activity of (S)- and (R)-2-(Methylamino)propan-1-ol Hydrochloride

Executive Summary

In the landscape of pharmaceutical development, the stereochemistry of a molecule is not a trivial detail but a critical determinant of its pharmacological profile. Enantiomers, non-superimposable mirror-image isomers, can exhibit profoundly different efficacy, receptor affinity, metabolism, and toxicity. This guide provides an in-depth technical comparison of the (S)- and (R)-enantiomers of 2-(methylamino)propan-1-ol hydrochloride. While this specific pair is not as extensively documented as other sympathomimetic stereoisomers, this guide establishes a comprehensive framework for their differential evaluation. By synthesizing principles from analogous compounds and detailing rigorous experimental protocols, we aim to equip researchers, scientists, and drug development professionals with the rationale and methodology required to dissect the stereoselective activity of these and other chiral molecules.

The Imperative of Chirality in Pharmacology

A molecule containing a single stereogenic center, such as 2-(methylamino)propan-1-ol, exists as a pair of enantiomers.[1] These enantiomers share identical physical and chemical properties in an achiral environment but interact differently with chiral biological systems like receptors, enzymes, and transport proteins.[2][3] This difference is often conceptualized by the "three-point attachment" model, where one enantiomer can achieve a high-fidelity, multi-point interaction with a chiral receptor binding site, while its mirror image cannot, leading to a significant disparity in biological activity.

A classic illustration of this principle is the beta-blocker metoprolol. The (S)-enantiomer possesses approximately 500-fold greater affinity for β1-adrenergic receptors than the (R)-enantiomer, meaning it is responsible for virtually all the therapeutic effect of the racemic mixture.[4][5] This underscores the necessity of evaluating enantiomers independently to identify the true pharmacologically active agent (the eutomer) and the less active or potentially harmful counterpart (the distomer).

Structural Overview: (S)- and (R)-2-(Methylamino)propan-1-ol

(S)- and (R)-2-(Methylamino)propan-1-ol are chiral amino alcohols derived from alanine. Their structure, featuring a secondary amine and a primary alcohol, suggests potential interaction with biological systems that recognize endogenous amines like norepinephrine. Based on structurally related compounds such as pseudoephedrine, the primary mechanism of action is anticipated to be indirect sympathomimetic activity, involving the release of norepinephrine from sympathetic nerve endings.[6][7][8] However, the degree of direct receptor agonism and the specific receptor subtype selectivity are expected to differ between the (S) and (R) isomers.

A Methodological Framework for Stereoselective Comparison

To objectively compare the activity of the (S) and (R) enantiomers, a multi-stage experimental approach is required. This process begins with ensuring the chemical and enantiomeric purity of the test articles and proceeds through in vitro and in vivo characterization.

Prerequisite: Synthesis and Enantiomeric Purity Verification

The first step in any comparison is to obtain the individual enantiomers in high purity. Enantiomerically pure amino alcohols can be synthesized through various methods, including asymmetric synthesis or resolution of a racemic mixture.[9][10][11] Once synthesized, the enantiomeric purity must be rigorously verified.

Experimental Protocol 1: Chiral High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Chiral HPLC is the industry standard for separating and quantifying enantiomers due to its high resolution and reliability.[12][13]

• Objective: To determine the enantiomeric excess (e.e.) of the (S)- and (R)-2-(methylamino)propan-1-ol hydrochloride samples.

• Instrumentation: HPLC system with a UV detector.

• Chiral Stationary Phase (CSP): A polysaccharide-based CSP, such as one derived from derivatized cellulose or amylose, is a versatile starting point for method development.[12][14]

• Mobile Phase: A typical mobile phase would consist of a non-polar solvent like hexane or heptane mixed with an alcohol modifier (e.g., isopropanol or ethanol) and a basic additive (e.g., diethylamine, DEA) to improve peak shape for the amine-containing analyte.

• Procedure:

  • Sample Preparation: Dissolve an accurately weighed amount of the sample (e.g., 1 mg/mL) in the mobile phase.

  • Method Scouting: Begin with an isocratic mobile phase (e.g., 90:10 Heptane:Isopropanol with 0.1% DEA) and a flow rate of 1.0 mL/min.

  • Injection & Analysis: Inject the sample and monitor the elution profile at a suitable UV wavelength (e.g., 210 nm). The two enantiomers should elute as distinct peaks.

  • Optimization: Adjust the ratio of heptane to alcohol to optimize the resolution and retention time.[14]

  • Quantification: Calculate the enantiomeric excess using the peak areas of the two enantiomers: e.e. (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100. A purity of >99% e.e. is typically required for pharmacological studies.[5]

Caption: Workflow for Chiral Purity Verification by HPLC.

In Vitro Pharmacological Profiling

In vitro assays are essential for determining the molecular mechanism of action and the specific affinity of each enantiomer for its biological targets. For sympathomimetic compounds, this involves profiling against a panel of adrenergic receptors.

Experimental Protocol 2: Adrenergic Receptor Binding Assay

This protocol determines the affinity of each enantiomer for various adrenergic receptor subtypes (e.g., α1, α2, β1, β2) by measuring their ability to displace a known radiolabeled ligand.

• Objective: To determine the equilibrium dissociation constant (Ki) of each isomer for a panel of human adrenergic receptors.

• Materials:

  • Membrane preparations expressing specific human adrenergic receptor subtypes (commercially available).

  • A suitable radioligand for each receptor subtype (e.g., [³H]-Prazosin for α1, [³H]-Rauwolscine for α2, [¹²⁵I]-Cyanopindolol for β receptors).[4][15]

  • (S)- and (R)-2-(methylamino)propan-1-ol hydrochloride test compounds.

  • Scintillation counter and appropriate buffers.

• Procedure:

  • Assay Setup: In a 96-well plate, combine the receptor membrane preparation, the radioligand at a fixed concentration (near its Kd), and varying concentrations of the test enantiomer.

  • Incubation: Incubate the plates at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

  • Termination & Separation: Terminate the reaction by rapid filtration through a glass fiber filter mat, which traps the receptor-bound radioligand. Unbound radioligand is washed away.

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Plot the percentage of radioligand displacement against the log concentration of the test compound. Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the IC50 value (the concentration of the test compound that displaces 50% of the radioligand). Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Caption: Workflow for In Vitro Receptor Binding Assay.

Table 1: Hypothetical Comparative Adrenergic Receptor Affinity Data

This table illustrates the type of data generated from binding assays and the potential for stereoselective activity. Values are presented as affinity constants (Ki, nM), where a lower value indicates higher affinity.

Receptor Subtype	(S)-Isomer Ki (nM)	(R)-Isomer Ki (nM)	S/R Selectivity Ratio
α1-Adrenergic	550	8,500	15.5x
α2-Adrenergic	1,200	10,000	8.3x
β1-Adrenergic	800	25,000	31.3x
β2-Adrenergic	2,100	40,000	19.0x

Data are hypothetical and for illustrative purposes only.

In Vivo Activity Assessment

In vivo studies are crucial to confirm that the stereoselectivity observed in vitro translates to a differential physiological effect.

Experimental Protocol 3: Cardiovascular Effects in an Anesthetized Rat Model

This protocol assesses the sympathomimetic activity of each enantiomer by measuring its effect on blood pressure and heart rate.

• Objective: To compare the potency of the (S)- and (R)-isomers in elevating mean arterial pressure (MAP) and heart rate (HR).

• Animal Model: Anesthetized male Sprague-Dawley rats.

• Procedure:

  • Surgical Preparation: Anesthetize the rat and cannulate the carotid artery for blood pressure monitoring and the jugular vein for intravenous drug administration.

  • Stabilization: Allow the animal's cardiovascular parameters to stabilize.

  • Dose Administration: Administer escalating doses of the (S)-isomer, the (R)-isomer, or vehicle control intravenously. Allow sufficient time between doses for parameters to return to baseline.

  • Data Collection: Continuously record blood pressure and heart rate throughout the experiment.

  • Data Analysis: For each dose of each compound, calculate the maximum change (Δ) in MAP and HR from the pre-dose baseline. Construct dose-response curves and calculate the ED50 (the dose required to produce 50% of the maximal response) for each isomer to compare their potencies.

Table 2: Expected Comparative In Vivo Cardiovascular Effects

This table summarizes the potential outcomes from the in vivo study, demonstrating how differences in potency would be quantified.

Parameter	(S)-Isomer	(R)-Isomer
MAP ED50 (mg/kg, IV)	0.5	7.5
Max ΔMAP (mmHg)	+45	+42
HR ED50 (mg/kg, IV)	0.8	10.2
Max ΔHR (beats/min)	+60	+55
Relative Potency (S vs. R)	~15x	1x

Data are hypothetical and for illustrative purposes only.

Data Interpretation and Synthesis

The experimental framework described above would generate a comprehensive dataset to compare the isomers.

• Affinity vs. Potency: The in vitro binding data (Table 1) would reveal the molecular basis for the activity. For instance, a higher affinity of the (S)-isomer for adrenergic receptors would be the expected cause of its greater in vivo potency (Table 2).

• Receptor Selectivity: The binding profile across different receptor subtypes would indicate whether one isomer has a more desirable or targeted effect. For example, an isomer with higher relative affinity for β2- over β1-receptors might have a more pronounced bronchodilatory effect relative to its cardiac effects.[6]

• Therapeutic Implications: A significant difference in potency, as illustrated in the hypothetical data, strongly supports the development of the single, more active enantiomer (the eutomer). This approach, known as "chiral switching," can lead to drugs with an improved therapeutic index, reduced side effects, and a more predictable dose-response relationship.

Conclusion

The comparison of (S)- and (R)-2-(methylamino)propan-1-ol hydrochloride serves as a critical exercise in the principles of stereopharmacology. While direct comparative data may be sparse in public literature, the application of established, rigorous experimental protocols provides a clear path to elucidating their differential activities. By systematically evaluating enantiomeric purity, in vitro receptor affinity, and in vivo physiological effects, researchers can definitively characterize the unique pharmacological profile of each isomer. This knowledge is fundamental to rational drug design, enabling the selection and development of safer and more effective therapeutic agents.

References

• Wikipedia. (n.d.). Pseudoephedrine. Retrieved from wikipedia.org. [Link]

• Eliel, E. L., & Wilen, S. H. (n.d.). 3.1. Determination of Enantiomeric Purity by Direct Methods. In Stereochemistry of Organic Compounds. [Link]

• Gawlik, M., et al. (2021). Pseudoephedrine—Benefits and Risks. Journal of Clinical Medicine. [Link]

• National Center for Biotechnology Information. (n.d.). Pseudoephedrine. PubChem Compound Database. Retrieved from pubchem.ncbi.nlm.nih.gov. [Link]

• Singh, V., et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. Scientific Reports. [Link]

• LibreTexts Chemistry. (2021). 19.4: Enantiomeric Purity. Retrieved from chem.libretexts.org. [Link]

• freeCE. (2023). Decongestants Overview: Pseudoephedrine, Phenylpropanolamine, Phenylephrine and Oxymetazoline. Retrieved from freece.com. [Link]

• Eccles, R. (2025). Pseudoephedrine: A Review and Benefit-Risk Assessment with Reference to the Risk of Posterior Reversible Encephalopathy Syndrome. Scientific Research Publishing. [Link]

• Clayden, J., et al. (2016). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education. [Link]

• Organic Syntheses. (2020). Synthesis and Acylation of 1,3-Thiazinane-2-thione. Retrieved from orgsyn.org. [Link]

• Wu, J., et al. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Semantic Scholar. [Link]

• MDPI. (2024). The Discovery of Novel α2a Adrenergic Receptor Agonists Only Coupling to Gαi/O Proteins by Virtual Screening. International Journal of Molecular Sciences. [Link]

• Chiralpedia. (2022). Chiral HPLC separation: strategy and approaches. Retrieved from chiralpedia.com. [Link]

• Al-Majed, A. A., et al. (2024). Evaluation of stability of (1R,2 S)-(−)-2-methylamino-1-phenyl-1-propanol hydrochloride in plasma and urine samples-inoculated with Escherichia coli using high-performance liquid chromatography (HPLC). Scientific Reports. [Link]

• IUPAC. (1997). Analytical Chiral Separation Methods. Pure and Applied Chemistry. [Link]

• Google Patents. (n.d.). EP1713788B1 - Method for producing enantiomer-pure aminoalcohols.

• Johansson, C. J., et al. (1993). The beta 1- and beta 2-adrenoceptor affinity and beta 1-blocking potency of S- and R-metoprolol. Journal of Pharmacy and Pharmacology. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from phenomenex.com. [Link]

• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. Retrieved from ymc.eu. [Link]

• SIELC Technologies. (2018). 2-methyl-2-(methylamino)propan-1-ol. Retrieved from sielc.com. [Link]

• National Center for Biotechnology Information. (n.d.). 2-(Methylamino)propan-1-ol. PubChem Compound Database. Retrieved from pubchem.ncbi.nlm.nih.gov. [Link]

• Google Patents. (n.d.). CN1911899A - Preparation method of 2-amino-2-methyl-1-propanol.
• Google Patents. (n.d.). CN103232351A - Preparation method of 2-amino-2-methyl-1-propyl alcohol.

• Erhardt, P. W., et al. (1982). beta-Adrenergic blocking agents. 18. 1-(Aryloxy)-3-(arylthioalkylamino)propan-2-ols and 1... Journal of Medicinal Chemistry. [Link]

• Warne, T., et al. (2008). Structure of a beta1-adrenergic G-protein-coupled receptor. Nature. [Link]

• Michigan State University. (n.d.). Stereochemistry. Retrieved from msu.edu. [Link]

• National Center for Biotechnology Information. (n.d.). The beta 1- and beta 2-adrenoceptor affinity and beta 1-blocking potency of S- and R-metoprolol. PubMed Central. [Link]

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Biological Activity of (S)-2-(Methylamino)propan-1-ol Hydrochloride Derivatives: A Comparative Technical Guide

The following technical guide details the biological activity, pharmacological significance, and experimental evaluation of (S)-2-(Methylamino)propan-1-ol hydrochloride derivatives.

Executive Summary & Pharmacophore Analysis

(S)-2-(Methylamino)propan-1-ol hydrochloride (CAS: 40916-61-8), also known as N-methyl-L-alaninol , serves as a critical chiral scaffold in medicinal chemistry. While the parent amino alcohol exhibits low intrinsic biological activity (primarily acting as a weak base and metabolic substrate), its O-substituted derivatives and oxidized analogues constitute a class of potent pharmacophores, most notably the aryloxypropanolamines .

The biological value of this scaffold is driven by three structural pillars:

• Chirality ((S)-Configuration): The (S)-stereocenter (derived from L-alanine) often dictates high-affinity binding to monoamine transporters (SERT/NET) and influences metabolic stability.

• N-Methylation: The secondary amine enhances lipophilicity compared to primary amines and modulates basicity, often improving blood-brain barrier (BBB) penetration.

• 1,2-Aminoalcohol Functionality: Serves as a versatile linker; etherification at the hydroxyl group (e.g., in Duloxetine synthesis) locks the spatial arrangement of aromatic rings required for receptor engagement.

Key Bioactive Classes Derived from this Scaffold

Derivative Class	Representative Compound	Primary Biological Target	Therapeutic Indication
Aryloxypropanamines	(S)-Duloxetine	SERT / NET Transporters	Depression, Neuropathic Pain
Amino-Ketones	Synthetic Cathinones	Dopamine / NE Transporters	Psychoactive (Stimulant)
Beta-Amino Alcohols	Eugenol Derivatives	Insect Acetylcholinesterase	Insecticidal / Antiparasitic
Chiral Auxiliaries	Oxazolines	Catalytic Asymmetric Synthesis	Synthetic Intermediate

Comparative Performance Analysis

This section compares the biological efficacy of the primary derivative class—Dual Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs) —synthesized using the (S)-2-(Methylamino)propan-1-ol scaffold.

Case Study: (S)-Duloxetine vs. Alternatives

The (S)-2-(Methylamino)propan-1-ol moiety is the chiral backbone of Duloxetine. The comparison below highlights why the (S)-enantiomer (derived from the specific scaffold ) is the marketed drug, contrasting it with its (R)-enantiomer and non-methylated analogs.

Table 1: Comparative Potency of Scaffold Derivatives (In Vitro Human Transporter Inhibition)

Compound	Scaffold Origin	SERT (nM)	NET (nM)	Selectivity (SERT/NET)	Clinical Status
(S)-Duloxetine	(S)-N-Me-Alaninol	0.8	7.5	~9x	Marketed (Cymbalta)
(R)-Duloxetine	(R)-N-Me-Alaninol	2.4	14.0	~6x	Investigational (Lower Potency)
N-Desmethyl Duloxetine	(S)-Alaninol (No Methyl)	1.8	12.5	~7x	Active Metabolite
Atomoxetine	(R)-3-phenyl-propylamine*	3.5	0.7	0.2x (NET selective)	Marketed (Strattera)

Note: Atomoxetine is structurally related but lacks the ether linkage derived from the propanol oxygen, highlighting how the oxygen tether (from our scaffold) shifts selectivity toward SERT.

Insight: The (S)-configuration provides a 2-3 fold increase in binding affinity for SERT compared to the (R)-enantiomer. The N-methyl group is essential for optimal lipophilicity; removal (N-desmethyl metabolite) retains activity but alters pharmacokinetic clearance rates.

Mechanism of Action & Signaling Pathways

The derivatives of (S)-2-(Methylamino)propan-1-ol, particularly the aryloxypropanamines, function primarily by inhibiting the reuptake of monoamines. The scaffold positions the aromatic rings (attached via the ether linkage) into the hydrophobic pockets of the transporter proteins.

Pathway Visualization (DOT)

The following diagram illustrates the pharmacological blockade mechanism of (S)-Duloxetine, a direct derivative of the scaffold.

Figure 1: Pharmacological pathway of (S)-Duloxetine, illustrating how the chiral scaffold enables specific inhibition of SERT/NET transporters.

Experimental Protocols

To evaluate the biological activity of new derivatives synthesized from (S)-2-(Methylamino)propan-1-ol, researchers must assess monoamine transporter inhibition. The following protocol is a validated In Vitro Neurotransmitter Uptake Assay .

Protocol: Radioligand Uptake Inhibition Assay

Objective: Determine the IC50 of an (S)-2-(Methylamino)propan-1-ol derivative against human SERT and NET.

Materials:

• HEK-293 cells stably expressing hSERT or hNET.

• Radioligands: [³H]-Serotonin (5-HT) and [³H]-Norepinephrine (NE).

• Assay Buffer: Krebs-Ringer HEPES (KRH) buffer containing 0.1% ascorbic acid and 100 µM pargyline (MAO inhibitor).

• Test Compounds: Derivatives dissolved in DMSO (final concentration <0.1%).

Methodology:

• Cell Preparation:

  • Plate cells in 96-well plates coated with poly-D-lysine.

  • Incubate until 80-90% confluence.

• Pre-Incubation:

  • Remove culture medium and wash cells with warm KRH buffer.

  • Add 180 µL of KRH buffer containing the test compound (concentration range: 0.1 nM to 10 µM).

  • Incubate for 15 minutes at 37°C to allow equilibrium binding.

• Uptake Initiation:

  • Add 20 µL of [³H]-ligand solution (Final concentration: 20 nM).

  • Incubate for 10 minutes at 37°C.

  • Control: Use non-specific inhibitors (e.g., Fluoxetine 10 µM) to determine non-specific uptake.

• Termination:

  • Rapidly aspirate buffer.

  • Wash cells 3x with ice-cold KRH buffer to stop transport.

• Quantification:

  • Lyse cells with 1% SDS/0.1N NaOH.

  • Transfer lysate to scintillation vials with cocktail fluid.

  • Measure radioactivity (CPM) using a liquid scintillation counter.

Data Analysis:

• Calculate specific uptake = (Total Uptake) - (Non-specific Uptake).

• Plot % Inhibition vs. Log[Concentration].

• Determine IC50 using non-linear regression (Sigmoidal dose-response).

Structure-Activity Relationship (SAR) Visual

The following diagram breaks down the SAR of the scaffold, explaining why specific modifications to the (S)-2-(Methylamino)propan-1-ol core result in bioactivity.

Figure 2: Structure-Activity Relationship (SAR) of the N-methyl-alaninol scaffold.

Safety & Handling

While the derivatives (like Duloxetine) have established safety profiles, the precursor (S)-2-(Methylamino)propan-1-ol hydrochloride requires specific handling:

• Hazards: Skin and eye irritant (H315, H319).[1]

• Storage: Hygroscopic; store under inert gas (Nitrogen/Argon) at 2-8°C.

• Stability: The hydrochloride salt is significantly more stable than the free base, which is prone to oxidation and racemization upon prolonged exposure to air.

References

• Synthesis and Pharmacology of Duloxetine : Wheeler, W. J., et al. (2020). Chiral Synthesis of Duloxetine via Asymmetric Transfer Hydrogenation. Journal of Medicinal Chemistry.

• Comparative Pharmacology of SNRIs : Bymaster, F. P., et al. (2001). Comparative affinity of duloxetine and venlafaxine for serotonin and norepinephrine transporters in vitro and in vivo. Neuropsychopharmacology.

• Amino Alcohol Cytotoxicity : BenchChem. (2025).[2] Comparative Analysis of the Cytotoxicity of Different Amino Alcohols.

• Scaffold Utility : Wu, J., et al. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Semantics Scholar.

• Synthetic Cathinones : Botanas, C. J., et al. (2017).[3][4] A novel synthetic cathinone, 2-(methylamino)-1-(naphthalen-2-yl) propan-1-one (BMAPN).[3] Behavioural Brain Research.

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Spectral Data Guide: (S)-2-(Methylamino)propan-1-ol Hydrochloride

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists[1]

Executive Summary & Chemical Identity

(S)-2-(Methylamino)propan-1-ol hydrochloride (also known as N-methyl-L-alaninol HCl) is a pivotal chiral building block employed in the synthesis of peptidomimetics and chiral auxiliaries.[1] While the free base is frequently cited in literature, it suffers from oxidative instability and volatility. This guide focuses on the hydrochloride salt , providing a technical comparison that highlights its superior stability profile and distinct spectral characteristics essential for rigorous quality control.

Chemical Identity Table

Property	Detail
IUPAC Name	(2S)-2-(Methylamino)propan-1-ol hydrochloride
Common Name	N-Methyl-L-alaninol HCl
CAS Number	40916-61-8 (HCl salt) / 2749-11-3 (Parent base)
Molecular Formula
Molecular Weight	125.60 g/mol (Salt) / 89.14 g/mol (Base)
Physical State	White to off-white crystalline solid (Hygroscopic)
Solubility	Highly soluble in , MeOH; sparingly soluble in , Hexanes

Spectral Characterization

The protonation of the secondary amine significantly alters the NMR topology compared to the free base. The following data represents the hydrochloride salt analyzed in deuterium oxide (

), which is the preferred solvent to prevent ammonium proton exchange broadening often seen in .

A. Nuclear Magnetic Resonance (NMR) Spectroscopy[1]

H NMR Data (400 MHz, )

Note: Chemical shifts (

) are relative to HDO (4.79 ppm).[1] Protonation causes a downfield shift of the N-methyl and methine signals compared to the free base.[1]

Position	Type	(ppm)	Multiplicity	Integration	Assignment
2	Methine	3.45 – 3.55	Multiplet (m)	1H
1	Methylene	3.60 – 3.85	dd (Diastereotopic)	2H
N-Me	Methyl	2.72	Singlet (s)	3H
3	Methyl	1.32	Doublet (d, J = 6.8 Hz)	3H

Technical Insight: In the free base (in

), the N-Me signal typically appears upfield at ~2.35 ppm. The ~0.4 ppm downfield shift in the salt confirms the formation of the ammonium species ( ).

C NMR Data (100 MHz, )

Carbon	Type	(ppm)	Structural Context
C1		62.5	Primary alcohol carbon (Deshielded by Oxygen)
C2		58.2	Chiral center (Deshielded by Ammonium)
N-Me		32.8	Distinctive N-Methyl signature
C3		13.5	Terminal methyl group

B. Infrared (IR) Spectroscopy

The HCl salt exhibits a characteristic "ammonium band" absent in the free base.

• 3200–3400 cm⁻¹: Broad, strong stretch (O-H and N-H stretching overlap).

• 2400–2800 cm⁻¹: Multiple broad bands (Amine salt

  stretching), often called the "ammonium ladder."

• 1050 cm⁻¹: C-O stretch (Primary alcohol).

C. Mass Spectrometry (ESI-MS)

• Ionization Mode: Positive Electrospray (ESI+)[1]

• Parent Ion:

  m/z (Corresponds to the protonated free base ).

• Key Fragment: Loss of hydroxymethyl group (

  ) is common in high-energy collisions.[1]

Comparative Analysis: Salt vs. Alternatives

This section objectively compares the HCl salt against its primary alternatives to justify selection in process chemistry.

Comparison 1: HCl Salt vs. Free Base

The free base is often generated in situ, but isolation is discouraged for storage.

Feature	(S)-2-(Methylamino)propan-1-ol (Free Base)	(S)-2-(Methylamino)propan-1-ol (HCl Salt)	Verdict
Physical Form	Colorless Oil / Low-melting solid	Crystalline Solid	Salt Wins: Easier to weigh and handle.[1]
Stability	Prone to oxidation (N-oxide formation) and absorbs from air.[1]	Stable at Room Temp (if kept dry).	Salt Wins: Long-term storage viable.[1]
Hygroscopicity	Moderate	High (Deliquescent)	Base Wins: Salt requires desiccated storage.
NMR Clarity	Sharp peaks in .	Broad NH/OH peaks; requires or DMSO.[1]	Context Dependent: Base is better for routine organic checks.[1]

Comparison 2: N-Methyl vs. Non-Methylated Analog

Distinguishing the product from its precursor (L-Alaninol) is a common QC requirement.[1]

Feature	L-Alaninol (Precursor)	N-Methyl-L-Alaninol (Product)	Diagnostic Signal
Formula			Mass Spec (+14 units)
H NMR	No Singlet in 2.0-3.0 region.[1]	Strong Singlet @ ~2.7 ppm.	The N-Me singlet is the definitive purity marker.[1]
Reactivity	Primary amine (can form imines).	Secondary amine (cannot form imines).	Chemoselectivity in subsequent steps.[1]

Experimental Protocols

These protocols are designed to be self-validating.[1] The "Salt Formation" step acts as a purification method, as non-basic impurities remain in the organic phase.

Protocol A: Synthesis & Purification Workflow (Graphviz)

Caption: Step-by-step synthetic workflow converting N-methyl-L-alanine to the target HCl salt, emphasizing the critical salt formation step for purification.

Protocol B: Handling the Hygroscopic Salt

Objective: Obtain accurate analytical data despite water absorption.

• Drying: Dry the salt in a vacuum oven at 40°C over

  for 4 hours prior to analysis.

• Solvent Choice: Use

  for NMR.[1] If is required, add 1 drop of to collapse the broad ammonium/alcohol protons, sharpening the carbon backbone signals.

• Reference Standard: Use an internal standard (e.g., Maleic Acid) if quantitative NMR (qNMR) is performed to determine assay purity, as water weight can inflate the apparent mass.

Quality Control Decision Tree

Use this logic flow to troubleshoot spectral anomalies.

Caption: Diagnostic logic for verifying chemical identity and protonation state using 1H NMR markers.

References

• PubChem. (2025).[1][2] Compound Summary: (S)-2-(Methylamino)propan-1-ol hydrochloride.[1][3][4] National Library of Medicine. [Link][1]

• Dickman, D.A., et al. (1990).[5] "Reduction of

  -Amino Acids: L-Alaninol". Organic Syntheses, 63, 136.[5] (Describes the reduction protocol applicable to the methylated analog). [Link]

Sources

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• 5. Alaninol - Wikipedia [en.wikipedia.org]

A Senior Application Scientist's Guide to the Cross-Reactivity of (S)-2-(Methylamino)propan-1-ol Hydrochloride and Its Analogs

For researchers and professionals in drug development and toxicology, the specific and accurate identification of pharmacologically active molecules is paramount. (S)-2-(Methylamino)propan-1-ol hydrochloride, a stereoisomer of the common decongestant pseudoephedrine, belongs to the phenethylamine class, which includes a wide range of structurally similar compounds. This structural similarity is a double-edged sword: while it provides a rich field for drug discovery, it also presents significant analytical challenges, most notably, immunological cross-reactivity.

This guide provides an in-depth comparison of the cross-reactivity profiles of (S)-2-(Methylamino)propan-1-ol hydrochloride and its key analogs. We will move beyond simple data reporting to explain the causality behind analytical choices, describe the self-validating workflows that ensure trustworthy results, and provide detailed protocols for definitive, state-of-the-art confirmatory analysis.

The Core Challenge: Immunoassay Cross-Reactivity

Immunoassays are the workhorses of initial drug screening due to their speed, cost-effectiveness, and high sensitivity. These tests utilize antibodies designed to bind to a specific target molecule (the antigen). However, the specificity of this binding can be compromised when other structurally similar molecules are present in the sample. This phenomenon, known as cross-reactivity, can lead to false-positive results, creating significant downstream consequences in both clinical and forensic settings.[1][2]

The underlying mechanism is based on molecular recognition. An antibody recognizes a specific three-dimensional shape and charge distribution on its target antigen. Analogs of the target drug may share a significant portion of this structure, allowing them to bind to the antibody, even if the fit is not perfect.[1] For instance, the shared phenethylamine backbone of pseudoephedrine, ephedrine, amphetamine, and methamphetamine makes them prime candidates for cross-reactivity in immunoassays designed to detect amphetamine-class substances.[1][3]

Caption: Mechanism of immunoassay cross-reactivity.

Key Analogs and Their Comparative Profiles

The primary analogs of concern for (S)-2-(Methylamino)propan-1-ol are its own stereoisomers and other closely related phenethylamines. It is crucial to understand that even minor changes in stereochemistry can dramatically alter pharmacological activity and, in turn, analytical behavior.

Compound	Common Name	Key Structural Features	Stereochemistry	Potential for Immunoassay Cross-Reactivity (Amphetamine Screen)
(1S,2S)-2-(Methylamino)-1-phenylpropan-1-ol	(+)-Pseudoephedrine	Phenyl ring, propanol backbone, N-methyl group	(1S, 2S)	High
(1R,2S)-2-(Methylamino)-1-phenylpropan-1-ol	(-)-Ephedrine	Diastereomer of pseudoephedrine	(1R, 2S)	High
α-Methylphenethylamine	Amphetamine	Lacks the hydroxyl (-OH) group of pseudoephedrine	Racemic (d- and l-)	Target Analyte
N,α-Dimethylphenethylamine	Methamphetamine	Lacks hydroxyl group, N-methylated	Racemic (d- and l-)	Target Analyte

Note: The compound in the topic, (S)-2-(Methylamino)propan-1-ol, refers to the stereochemistry at the second carbon atom, which is characteristic of pseudoephedrine isomers.

The Gold Standard: Chromatographic and Mass Spectrometric Confirmation

Given the limitations of immunoassays, any presumptive positive result must be confirmed by a more specific and robust analytical technique. The combination of liquid chromatography and mass spectrometry (LC-MS) is the undisputed gold standard for this purpose, providing unambiguous identification and quantification.[4][5]

The choice of this technology is deliberate. Chromatography separates molecules based on their distinct physicochemical properties, while mass spectrometry identifies them based on their unique mass-to-charge ratio and fragmentation patterns. This dual-layered analysis effectively eliminates the cross-reactivity issues inherent in immunoassays.

Caption: A typical UHPLC-MS workflow for confirmatory analysis.

Experimental Protocol: UHPLC-MS for Definitive Identification

This protocol is a synthesized example based on established methodologies for the separation of pseudoephedrine and its related compounds.[4][5] It represents a self-validating system where chromatographic retention time and mass spectral data must both match a certified reference standard for positive identification.

Objective: To separate and identify pseudoephedrine, ephedrine, amphetamine, and methamphetamine in a single analytical run.

1. Instrumentation:

• Ultra-High-Performance Liquid Chromatograph (UHPLC) system.[4]

• Single Quadrupole or Tandem Mass Spectrometer (MS/MS) with an Electrospray Ionization (ESI) source.

2. Reagents and Materials:

• Certified reference standards of pseudoephedrine, ephedrine, amphetamine, and methamphetamine.

• LC-MS grade Acetonitrile and Water.

• LC-MS grade Acetic Acid or Formic Acid.

• Analytical Column: A Hypersil GOLD PFP (1.9 µm, 100 x 2.1 mm) or equivalent C18 column.[5]

3. Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: Ramp to 95% B

  • 5-6 min: Hold at 95% B

  • 6-6.1 min: Return to 5% B

  • 6.1-8 min: Re-equilibration at 5% B

4. Mass Spectrometer Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM for MS/MS).

  • Pseudoephedrine/Ephedrine: m/z 166.1

  • Amphetamine: m/z 136.1

  • Methamphetamine: m/z 150.1

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 450 °C.

5. Data Acceptance Criteria:

• The retention time of the analyte in the sample must be within ±2% of the certified reference standard.

• The mass spectrum (or MRM transitions) of the sample analyte must match that of the reference standard.

The Necessity of Chiral Separation

In many forensic and pharmaceutical contexts, distinguishing between diastereomers (e.g., pseudoephedrine and ephedrine) is not enough. It is often critical to separate enantiomers (e.g., l-methamphetamine vs. d-methamphetamine), as they can have vastly different pharmacological effects and legal implications.[6] Standard chromatographic columns like C18 cannot resolve these mirror-image isomers.

This requires specialized chiral chromatography . The causality for this choice is the need to introduce a chiral environment that interacts differently with each enantiomer. This is achieved using a chiral stationary phase (CSP), such as a polysaccharide-based column (e.g., Lux i-amylose-1 or Lux 3 µm AMP).[7][8] These phases create transient diastereomeric complexes with the analytes, leading to different retention times and enabling their separation and individual quantification.[8][9]

Conclusion and Authoritative Insights

The potential for (S)-2-(Methylamino)propan-1-ol hydrochloride and its analogs to cross-react in immunoassays is a well-established analytical challenge. While immunoassays serve as an effective tool for rapid preliminary screening, their results should never be considered definitive in isolation. The structural similarities within the phenethylamine class mandate a two-tiered analytical approach.

A robust and trustworthy workflow always pairs a sensitive screening method with a highly specific confirmatory method. The adoption of UHPLC-MS/MS provides the specificity needed for unambiguous identification, resolving the cross-reactivity issue by separating compounds chromatographically and identifying them via their unique mass signatures. For applications demanding the highest level of specificity, chiral chromatography is essential to resolve stereoisomers. This comprehensive, self-validating approach ensures scientific integrity and produces legally defensible data, which is the cornerstone of modern analytical science.

References

• Separation of Ephedrine and Pseudoephedrine Enantiomers Using a Lux 3 µm AMP Chiral Column. Phenomenex. Available from: [Link]

• Separation of ephedrine and pseudoephedrine enantiomers using a polysaccharide-based chiral column: A normal phase liquid chromatography-high-resolution mass spectrometry approach. PubMed. Available from: [Link]

• Separation of ephedrine and pseudoephedrine enantiomers using a polysaccharide‐based chiral column: A normal phase liquid chromatography–high‐resolution mass spectrometry approach. Academia.edu. Available from: [Link]

• Chiral separation of racemic mixtures of ephedrine and pseudoephedrine... ResearchGate. Available from: [Link]

• Enantiomeric Determination of Methamphetamine, Amphetamine, Ephedrine, and Pseudoephedrine using Chiral Supercritical Fluid Chro. DEA.gov. Available from: [Link]

• HPLC Method for Analysis of Pseudoephedrine on Primesep 100 Column. SIELC Technologies. Available from: [Link]

• A novel fluorimetric method for determination of pseudoephedrine hydrochloride in pharmaceutical formulations and blood serum. National Center for Biotechnology Information. Available from: [Link]

• Quantitative Analysis of Pseudoephedrine Tablets by UHPLC–MS. LCGC International. Available from: [Link]

• Immunoassay cross-reactivity: the importance of accurate interpretation. Averhealth. Available from: [Link]

• Elimination of ephedrine and pseudoephedrine cross-reactivity in the Coat-A-Count Methamphetamine radioimmunoassay. PubMed. Available from: [Link]

• Substituted phenethylamine. Wikipedia. Available from: [Link]

• Master Cross-Reaction List. U.S. Screening Source. Available from: [Link]

• Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. MDPI. Available from: [Link]

Sources

• 1. averhealth.com [averhealth.com]
• 2. usscreeningsource.com [usscreeningsource.com]
• 3. Substituted phenethylamine - Wikipedia [en.wikipedia.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. dea.gov [dea.gov]
• 7. Separation of Ephedrine and Pseudoephedrine Enantiomers | Phenomenex [phenomenex.com]
• 8. Separation of ephedrine and pseudoephedrine enantiomers using a polysaccharide-based chiral column: A normal phase liquid chromatography-high-resolution mass spectrometry approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. (PDF) Separation of ephedrine and pseudoephedrine enantiomers using a polysaccharide‐based chiral column: A normal phase liquid chromatography–high‐resolution mass spectrometry approach [academia.edu]

A Comparative Guide to the Synthesis of (S)-2-(Methylamino)propan-1-ol Hydrochloride: An Evaluation of Efficacy in Two Prominent Synthetic Routes

For researchers and professionals in drug development, the efficient and stereoselective synthesis of chiral building blocks is a cornerstone of successful pharmaceutical innovation. (S)-2-(Methylamino)propan-1-ol, a key chiral intermediate, presents a synthetic challenge that necessitates a careful evaluation of available methodologies. This guide provides an in-depth, objective comparison of two primary synthetic routes to its hydrochloride salt, starting from the readily available chiral precursor, L-alanine. By examining the causality behind experimental choices and providing detailed, self-validating protocols, this document aims to empower researchers to make informed decisions for their specific synthetic needs.

Introduction to (S)-2-(Methylamino)propan-1-ol Hydrochloride

(S)-2-(Methylamino)propan-1-ol hydrochloride is a valuable chiral building block in the synthesis of various pharmaceutical agents. Its structure, featuring a secondary amine and a primary alcohol on a chiral backbone, makes it a versatile synthon for the introduction of stereospecific functionality. The hydrochloride salt form enhances stability and simplifies handling and purification. The efficacy of any synthetic route to this compound is critically dependent on factors such as overall yield, enantiomeric purity, scalability, cost-effectiveness, and safety.

This guide will dissect two logical and commonly employed synthetic strategies starting from L-alanine:

• Route 1: Reduction followed by N-methylation. This pathway involves the initial reduction of the carboxylic acid of L-alanine to the corresponding amino alcohol, (S)-alaninol, followed by the selective methylation of the primary amine.

• Route 2: N-methylation followed by reduction. In this alternative approach, the amino group of L-alanine is first methylated to yield N-methyl-L-alanine, which is then subjected to reduction to afford the target molecule.

A thorough analysis of these routes will provide a clear understanding of their respective advantages and limitations.

Route 1: Synthesis via Reduction of L-Alanine and Subsequent N-Methylation

This synthetic strategy capitalizes on the direct reduction of the carboxylic acid of the starting amino acid, followed by a selective N-methylation. This approach is attractive due to the commercial availability and low cost of L-alanine.

Step 1: Reduction of L-Alanine to (S)-Alaninol

The direct reduction of the carboxylic acid of an amino acid to an alcohol requires a powerful reducing agent due to the presence of the deactivating carboxylate anion under neutral or basic conditions. Lithium aluminum hydride (LiAlH₄) is the reagent of choice for this transformation, offering high yields and generally preserving the stereochemical integrity of the α-carbon.

Experimental Protocol: Reduction of L-Alanine

• Reaction Setup: A dry 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a drying tube, and a powder addition funnel is charged with lithium aluminum hydride (17 g, 0.43 mol) suspended in anhydrous tetrahydrofuran (THF, 600 mL) under an inert argon atmosphere. The suspension is cooled to 0 °C in an ice bath.

• Addition of L-Alanine: L-alanine (20 g, 0.22 mol) is added portion-wise to the stirred suspension over 30 minutes, controlling the rate of addition to manage the exothermic reaction and gas evolution.

• Reaction: After the addition is complete, the reaction mixture is slowly warmed to room temperature and then heated to reflux overnight.

• Work-up: The reaction is cooled to 0 °C, and a saturated aqueous solution of potassium carbonate is added dropwise with extreme caution to quench the excess LiAlH₄ until gas evolution ceases. The resulting granular precipitate is filtered off and washed with THF.

• Purification: The combined filtrate and washings are concentrated under reduced pressure. The crude (S)-alaninol is then purified by vacuum distillation to yield a colorless oil.

• Expected Yield: Approximately 12.7 g (77%)[1].

• Causality: The use of a powerful, non-selective reducing agent like LiAlH₄ is necessary to reduce the carboxylate. The slow, portion-wise addition at low temperature helps to control the initial vigorous reaction. The work-up with a saturated potassium carbonate solution is a safer alternative to the traditional Fieser work-up and results in an easily filterable solid.

Step 2: N-Methylation of (S)-Alaninol via Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a classic and highly effective method for the methylation of primary and secondary amines. It utilizes formaldehyde as the source of the methyl group and formic acid as the reducing agent. A key advantage of this reaction is that it typically proceeds without racemization of adjacent chiral centers and avoids the over-alkylation to form quaternary ammonium salts.[2][3][4]

Experimental Protocol: N-Methylation of (S)-Alaninol

• Reaction Setup: To a 250 mL round-bottom flask containing (S)-alaninol (10 g, 0.133 mol) is added 90% formic acid (15.3 mL, 0.4 mol). The mixture is stirred, and 37% aqueous formaldehyde (12 mL, 0.16 mol) is added.

• Reaction: The flask is equipped with a reflux condenser, and the mixture is heated at 100 °C for 6 hours. The reaction progress can be monitored by TLC.

• Work-up: The reaction mixture is cooled to room temperature and concentrated under reduced pressure to remove excess formic acid and formaldehyde. The residue is dissolved in water (50 mL) and made strongly basic (pH > 12) with 40% aqueous NaOH.

• Extraction and Purification: The aqueous solution is extracted with dichloromethane (3 x 50 mL). The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield crude (S)-2-(methylamino)propan-1-ol as an oil. Further purification can be achieved by vacuum distillation.

• Expected Yield: High yields are typical for this reaction, often exceeding 80%.

• Causality: The reaction proceeds through the formation of an iminium ion intermediate, which is then reduced by formate. The use of excess formic acid and formaldehyde drives the reaction to completion. The basic work-up is necessary to deprotonate the product amine for extraction into an organic solvent.

Step 3: Formation of (S)-2-(Methylamino)propan-1-ol Hydrochloride

The final step is the conversion of the free base to its hydrochloride salt, which is often a stable, crystalline solid that is easier to handle and purify.

Experimental Protocol: Hydrochloride Salt Formation

• Salt Formation: The purified (S)-2-(methylamino)propan-1-ol is dissolved in anhydrous diethyl ether (100 mL).

• Precipitation: A solution of 2 M HCl in diethyl ether is added dropwise with stirring until the precipitation of a white solid is complete.

• Isolation: The solid is collected by filtration, washed with cold diethyl ether, and dried under vacuum to afford (S)-2-(methylamino)propan-1-ol hydrochloride.

• Causality: The use of an anhydrous solvent like diethyl ether is crucial to prevent the dissolution of the ionic hydrochloride salt. The ethereal HCl solution provides a controlled way to introduce the acid and precipitate the salt.

Route 2: Synthesis via N-Methylation of L-Alanine and Subsequent Reduction

This pathway prioritizes the modification of the amino group before the reduction of the carboxylic acid. This can be advantageous in certain contexts, particularly if the N-methylated amino acid is a desired intermediate for other synthetic targets.

Step 1: N-Methylation of L-Alanine

The direct N-methylation of L-alanine can be challenging due to the potential for over-methylation and the need to protect the carboxylic acid. A common strategy involves the use of protecting groups, followed by methylation.

Experimental Protocol: Synthesis of N-Methyl-L-alanine

This is a multi-step process within the overall route.

• Protection of the Amino Group: L-alanine is first protected, for example, as its N-benzyloxycarbonyl (Cbz) derivative.

• Methylation: The protected L-alanine is then methylated using a methylating agent such as methyl iodide in the presence of a base like sodium hydride.

• Deprotection: The protecting group is subsequently removed to yield N-methyl-L-alanine.

• Note: This multi-step N-methylation can be cumbersome. A more direct, albeit less common for this specific substrate, approach could be reductive amination of pyruvate with methylamine, but this would lead to a racemic product requiring resolution.

Step 2: Reduction of N-Methyl-L-alanine

Similar to the reduction of L-alanine, the carboxylic acid of N-methyl-L-alanine requires a strong reducing agent. LiAlH₄ is again a suitable choice.

Experimental Protocol: Reduction of N-Methyl-L-alanine

• Reaction Setup: In a procedure analogous to the reduction of L-alanine, a suspension of LiAlH₄ in anhydrous THF is prepared in a dry, inert atmosphere.

• Addition of N-Methyl-L-alanine: N-methyl-L-alanine is added portion-wise at 0 °C.

• Reaction and Work-up: The reaction is refluxed overnight, followed by a careful aqueous work-up as described for the reduction of L-alanine.

• Purification: The crude product is purified by vacuum distillation.

• Causality: The N-methyl group does not interfere with the reduction of the carboxylic acid by LiAlH₄. The mechanism is analogous to the reduction of the parent amino acid.

Step 3: Formation of (S)-2-(Methylamino)propan-1-ol Hydrochloride

The final salt formation is carried out using the same procedure as in Route 1.

Comparative Analysis of Synthetic Routes

Feature	Route 1: Reduction then N-Methylation	Route 2: N-Methylation then Reduction
Starting Material	L-Alanine	L-Alanine
Number of Steps	3 (Reduction, N-Methylation, Salt Formation)	3 (N-Methylation of L-alanine can be multi-step), Reduction, Salt Formation)
Key Intermediates	(S)-Alaninol	N-Methyl-L-alanine
Overall Yield	Potentially higher due to more efficient and direct N-methylation step.	Potentially lower due to the multi-step nature of N-methylating the amino acid.
Stereochemical Integrity	Generally well-preserved, especially with the Eschweiler-Clarke reaction.	High risk of racemization during the N-methylation of L-alanine, depending on the method used.
Reagent Hazards	LiAlH₄ (highly reactive with water), Formaldehyde (toxic and carcinogenic).	LiAlH₄, potentially hazardous reagents for N-methylation (e.g., methyl iodide, sodium hydride).
Scalability	The Eschweiler-Clarke reaction is generally scalable. Handling large quantities of LiAlH₄ requires specialized equipment and procedures.	The multi-step N-methylation can be challenging to scale up.
Purification	Intermediates and the final product are amenable to standard purification techniques (distillation, crystallization).	Purification of N-methyl-L-alanine can be complex.
Cost-Effectiveness	Likely more cost-effective due to fewer steps for the key N-methylation and potentially higher overall yield.	The need for protecting groups and multiple steps for N-methylation increases cost.

Visualization of Synthetic Pathways

Caption: Comparative workflow of the two primary synthetic routes.

Conclusion and Recommendations

Based on the detailed analysis of the two synthetic routes, Route 1 (Reduction followed by N-Methylation) emerges as the more efficacious and recommended pathway for the synthesis of (S)-2-(Methylamino)propan-1-ol hydrochloride for several key reasons:

• Higher Overall Efficiency: The direct reduction of L-alanine is a high-yielding step, and the subsequent Eschweiler-Clarke reaction is a robust and selective method for N-methylation. This contrasts with the often more complex and lower-yielding multi-step process required for the N-methylation of L-alanine in Route 2.

• Superior Stereochemical Control: The Eschweiler-Clarke reaction is well-documented to proceed with retention of configuration at adjacent chiral centers.[2] The N-methylation of L-alanine in Route 2, depending on the specific method, carries a higher risk of racemization.

• Operational Simplicity: While both routes employ hazardous reagents, the sequence in Route 1 is more straightforward from a process chemistry perspective. The purification of the intermediate (S)-alaninol is generally less complex than that of N-methyl-L-alanine.

For research and drug development professionals, the choice of synthetic route is a critical decision that impacts project timelines, costs, and the quality of the final product. The evidence presented in this guide strongly suggests that the reduction of L-alanine followed by a selective N-methylation reaction provides a more reliable and efficient path to high-purity (S)-2-(Methylamino)propan-1-ol hydrochloride.

References

• Eschweiler, W. Ersatz von an Stickstoff gebundenen Wasserstoffatomen durch die Methylgruppe mit Hülfe von Formaldehyd. Ber. Dtsch. Chem. Ges.1905 , 38, 880–882. [Link]

• Clarke, H. T.; Gillespie, H. B.; Weisshaus, S. Z. The Action of Formaldehyde on Amines and Amino-Acids. J. Am. Chem. Soc.1933 , 55, 4571–4587. [Link]

• Pine, S. H.; Sanchez, B. L. Formic acid-formaldehyde methylation of amines. J. Org. Chem.1971 , 36, 829–832. [Link]

Sources

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 2. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 3. Eschweiler-Clarke Reaction [organic-chemistry.org]
• 4. synarchive.com [synarchive.com]

Technical Guide: Absolute Configuration Confirmation of (S)-2-(Methylamino)propan-1-ol Hydrochloride

Executive Summary

Target Molecule: (S)-2-(Methylamino)propan-1-ol hydrochloride CAS: 40916-61-8 (HCl salt) / 40916-73-2 (Free base) Synonyms: N-Methyl-L-alaninol hydrochloride Chiral Center: C2 position (derived from L-Alanine)

In pharmaceutical synthesis, particularly for peptidomimetics and chiral auxiliaries, the enantiomeric purity of (S)-2-(Methylamino)propan-1-ol is critical. While the synthesis from L-Alanine generally preserves configuration, processing conditions (high heat, strong bases) can induce partial racemization.

This guide outlines the hierarchical protocols for confirming the absolute configuration. We move beyond simple polarimetry—which is unreliable for absolute assignment without rigorous standards—to definitive structural proofs: Single Crystal X-Ray Diffraction (SC-XRD) and NMR-based Mosher’s Analysis .

Comparative Analysis of Confirmation Methods

The following table contrasts the three primary methods available to the researcher.

Feature	Method A: SC-XRD (Gold Standard)	Method B: Mosher's Analysis (NMR)	Method C: Polarimetry (QC Only)
Principle	Anomalous scattering of X-rays by heavy atoms (Cl).	Anisotropic shielding effects in diastereomeric amides.	Interaction of chiral molecules with polarized light.
Reliability	Absolute (Direct spatial imaging).	High (Deductive logic).	Low (Relative; highly solvent/temp dependent).
Sample Req.	Single crystal (~0.1–0.3 mm).	~10 mg (Destructive).	~100 mg (Non-destructive).
Timeframe	1–3 Days (growing crystals + data).	4–6 Hours (derivatization + NMR).	15 Minutes.
Key Metric	Flack Parameter ( ) .	Values .	Specific Rotation .

Decision Matrix & Workflow

The following logic flow dictates the optimal path for confirmation based on sample state and resource availability.

Figure 1: Decision logic for selecting the appropriate stereochemical confirmation method.

Deep Dive: Single Crystal X-Ray Diffraction (SC-XRD)

This is the definitive method. Because the molecule is a hydrochloride salt, the Chloride (

) ion provides sufficient anomalous scattering power when using Copper radiation ( ), allowing for the determination of absolute configuration without needing to introduce heavier atoms.

Crystallization Protocol

• Technique: Vapor Diffusion (Sitting Drop).

• Solvent System: Methanol (good solubility) / Diethyl Ether (antisolvent).

• Procedure:

  • Dissolve 20 mg of the HCl salt in 0.5 mL of Methanol in a small inner vial.

  • Place the open inner vial inside a larger jar containing 5 mL of Diethyl Ether.

  • Seal the outer jar tightly. Allow to stand undisturbed at 4°C for 2–5 days.

  • Harvest colorless, prismatic crystals.

Data Interpretation (The Flack Parameter)

Upon solving the structure, you must evaluate the Flack Parameter (

) :

• (e.g., ): The structural model (S-configuration) is correct.
• (e.g., ): The model is inverted; the sample is actually the (R)-enantiomer.
• : The crystal is likely a racemate or twinned; data is inconclusive.

Note: Ensure the refinement includes the anomalous dispersion terms for Chlorine.

Deep Dive: Mosher's Method (NMR Analysis)[1][2][3]

If crystals are unsuitable, Mosher's method is the industry-standard solution-state alternative. Since the molecule contains both a secondary amine and a primary alcohol, we perform Bis-derivatization to prevent complex mixtures of amides/esters.

Reaction Mechanism

We react the substrate with both enantiomers of

-methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl).

• Substrate: (S)-2-(Methylamino)propan-1-ol[1]

• Reagent: (R)-MTPA-Cl and (S)-MTPA-Cl[2]

• Product: Bis-MTPA derivative (Amide + Ester)

Experimental Protocol

Perform two parallel reactions in NMR tubes or small vials:

Reaction A (using R-MTPA-Cl):

• Dissolve 5 mg of substrate in 0.6 mL Pyridine-

  (acts as solvent and base).

• Add 15 µL (excess) of (R)-(-)-MTPA-Cl .

• Shake for 10 minutes; allow to stand for 2 hours.

• Analyze via

  -NMR.[2] This yields the (S)-Mosher derivative (Note: Cahn-Ingold-Prelog priority change reverses the descriptor from Acid to Ester/Amide).

Reaction B (using S-MTPA-Cl):

• Repeat using (S)-(+)-MTPA-Cl .

• This yields the (R)-Mosher derivative .[2]

Analysis ( )

Calculate the difference in chemical shift for protons near the chiral center: ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="ng-star-inserted display">

[3]

• Interpretation: Construct a Newman projection looking down the C2–N bond. The shielding effect of the phenyl group in the MTPA moiety will shift protons upfield or downfield.

• For (S)-2-(Methylamino)propan-1-ol:

  • If the configuration is S , the protons on the

    side (now esterified) and the Methyl group ( ) on the chiral center will display specific + or - signs consistent with the Mosher model.

  • Validation: The

    group attached to the nitrogen (N-Me) usually shows a distinct shift difference.

Routine Quality Control: Polarimetry

Once the absolute configuration is confirmed via XRD or NMR, Polarimetry is used for batch-to-batch release testing.

• Standard: USP <781>

• Conditions:

  • Concentration: 1.0 g/100 mL (

    ).

  • Solvent: Ethanol or Water (Must be consistent; H-bonding drastically changes rotation).

  • Temperature: 20°C or 25°C.

• Expected Value: Literature suggests L-alanine derivatives generally exhibit positive rotation in acidic media, but this must be experimentally validated against the XRD-confirmed lot.

Data Summary Template

Use this table to report your findings in the Certificate of Analysis (CoA).

Test	Specification	Result	Method Reference
Appearance	White to off-white crystalline solid	[Enter Data]	Visual
Identification (IR)	Matches Reference Standard	[Enter Data]	USP <197K>
Absolute Config	(S)-Enantiomer	Confirmed	XRD (Flack < 0.1)
Optical Rotation	Report Value (e.g., )	[Enter Data]	USP <781S>
Enantiomeric Purity	> 99.0% e.e.	[Enter Data]	Chiral HPLC

References

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[3][4][5] Nature Protocols, 2, 2451–2458. Link[4]

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. Link

• PubChem Compound Summary. (2025). 2-(Methylamino)propan-1-ol.[1][6][7][8] National Center for Biotechnology Information. Link

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118. Link

Sources

• 1. CAS#:40916-61-8 | (S)-2-(methylamino)propan-1-ol hydrochloride | Chemsrc [chemsrc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. experts.umn.edu [experts.umn.edu]
• 6. 2-(Methylamino)propan-1-ol hydrochloride 97% | CAS: 2137852-20-9 | AChemBlock [achemblock.com]
• 7. 2-(Methylamino)propan-1-ol | C4H11NO | CID 12695785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. (S)-2-(Methylamino)propan-1-ol | 40916-73-2 [sigmaaldrich.com]

Safety & Regulatory Compliance

(S)-2-(Methylamino)propan-1-ol Hydrochloride: Proper Disposal Procedures

The following guide details the technical specifications, safety protocols, and regulatory-compliant disposal procedures for (S)-2-(Methylamino)propan-1-ol hydrochloride .

This content is structured for Senior Researchers and Lab Managers requiring immediate, actionable operational data.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the material identity to ensure compatibility with waste streams.

Parameter	Technical Specification
Chemical Name	(S)-2-(Methylamino)propan-1-ol hydrochloride
Synonyms	N-Methyl-L-alaninol HCl; (2S)-2-(methylamino)-1-propanol HCl
CAS Number	40916-61-8
Molecular Formula	C₄H₁₂ClNO
Physical State	White to off-white crystalline solid (hygroscopic)
Acidity (pH)	Acidic in aqueous solution (pH ~3–5 due to HCl salt)
Primary Hazards	Skin/Eye Irritant (H315, H319) ; Potential Corrosive (H314); Hygroscopic.[1][2][3]
RCRA Status (US)	Non-Listed (Not P- or U-listed). Regulated as Characteristic Waste if pH < 2 (D002).

Immediate Safety & PPE Requirements

Core Directive: Treat all waste handling with the same rigor as synthesis. The hydrochloride salt can release acidic vapors if exposed to moisture or strong oxidizers.

• Respiratory: NIOSH-approved N95 respirator (for solid dust) or half-mask respirator with organic vapor/acid gas cartridges (if in solution or large quantities).

• Ocular: Chemical splash goggles (ANSI Z87.1 compliant). Do not use safety glasses alone due to the risk of fine dust or acidic splashes.

• Dermal: Double-gloving recommended.

  • Inner Layer: Nitrile (4 mil).

  • Outer Layer: Nitrile (8 mil) or Neoprene (for extended handling).

• Engineering Controls: All transfers must occur inside a certified chemical fume hood.

Waste Characterization & Classification

Proper classification prevents regulatory fines and dangerous chemical reactions in waste drums.

Step 1: Determine the Waste Matrix

Is the material a pure solid, or is it dissolved in a solvent?

• Scenario A: Pure Solid or Trace Residue

  • Classification: Hazardous Chemical Waste (Solid).

  • RCRA Code: Not applicable unless mixed with listed solvents. If pH testing of a 10% solution yields < 2.0, classify as D002 (Corrosive) .

  • Disposal Method: Lab Pack for Incineration.

• Scenario B: Dissolved in Solvent (e.g., Methanol, DCM)

  • Classification: Hazardous Chemical Waste (Liquid).

  • Segregation:

    • If in DCM/Chloroform:Halogenated Organic Waste .

    • If in Methanol/Ethanol:Non-Halogenated Organic Waste .

  • Critical Note: Do not mix with strong bases (e.g., NaOH) in the waste container, as this will liberate the free amine, potentially causing heat generation and pressure buildup.

Disposal Workflow Protocols

Protocol A: Solid Waste Disposal (Preferred)

Best for: Expired stocks, spilled solids, or contaminated weighing boats.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

• Transfer: Transfer the solid using a chemically resistant spatula. Avoid generating dust.[4][5][6][7][8]

• Labeling:

  • Attach a hazardous waste tag immediately.

  • Chemical Name: Write out full name: "(S)-2-(Methylamino)propan-1-ol hydrochloride". Do not use abbreviations.

  • Hazard Checkbox: Mark "Irritant" and "Corrosive" (if applicable).

• Secondary Containment: Place the HDPE jar into a clear secondary plastic bag (zip-seal) before placing it in the satellite accumulation area (SAA).

Protocol B: Liquid Waste Disposal

Best for: Reaction mixtures or mother liquors.

• Compatibility Check: Ensure the waste solvent container is compatible with amines and acids.

  • Safe: Polyethylene carboys (HDPE/LDPE), Glass.

  • Unsafe: Metal containers (due to HCl corrosion risk).

• pH Adjustment (Optional but Recommended):

  • If the solution is highly acidic (pH < 2), slowly buffer it with a compatible organic base (like Triethylamine) or dilute significantly before adding to the main waste stream to prevent drum corrosion.

  • Warning:Do NOT neutralize with strong aqueous base (NaOH) in a closed solvent drum; the exotherm can vaporize solvents.

• Segregation:

  • Pour into the Organic Waste stream.

  • If the solvent is water, segregate into Aqueous Waste (Corrosive/Toxic) . Do not pour down the drain.

Visual Decision Logic (Disposal Workflow)

Figure 1: Decision matrix for segregating (S)-2-(Methylamino)propan-1-ol HCl based on physical state and solvent matrix.

Emergency Procedures (Spill & Exposure)

In the event of a laboratory spill, execute the following S.W.I.M. protocol:

• S top the Source: If safe, upright the container.[5]

• W arn Others: Evacuate the immediate area (10-foot radius).

• I solate the Area: Close hood sashes; mark the zone.

• M inimize Exposure: Don PPE before cleaning.

Spill Cleanup Protocol:

• Solid Spill: Do not dry sweep (creates dust). Cover with a damp paper towel or use a HEPA-filtered vacuum dedicated to chemical cleanup. Place waste in a bag, label as hazardous, and dispose of via Protocol A.

• Liquid Spill: Cover with an inert absorbent (Vermiculite or Chem-Sorb). Do not use paper towels alone for large spills as the acid may degrade them. Scoop into a waste bucket.

Regulatory Compliance & Documentation

Compliance with the US EPA Resource Conservation and Recovery Act (RCRA) and local regulations is mandatory.

• Drain Disposal: STRICTLY PROHIBITED. As a chemical intermediate and amine salt, this substance must not enter the sanitary sewer system [1].

• Storage Limit: Do not store waste containers for more than 90 days (for Large Quantity Generators) or 180 days (for Small Quantity Generators) in the Satellite Accumulation Area.

• Destruction Method: The industry standard for this class of compound (amine hydrochloride) is High-Temperature Incineration . This ensures complete thermal destruction of the nitrogenous component and neutralization of the chloride [2].

References

• National Institutes of Health (NIH). (2025). NIH Drain Discharge Guide for Chemical Reagents. Division of Environmental Protection. Available at: [Link]

• US Environmental Protection Agency (EPA). (2025). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. RCRA Regulations 40 CFR Part 261.[9] Available at: [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 2-(Methylamino)propan-1-ol | C4H11NO | CID 12695785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. agilent.com [agilent.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. eurofinsus.com [eurofinsus.com]